1-(3-methyl-1H-pyrazol-1-yl)acetone

• CAS: 925200-30-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone, a valuable heterocyclic ketone with significant potential in medicinal chemistry and drug discovery. The document details the strategic approach to its synthesis via N-alkylation of 3-methyl-1H-pyrazole, offering a thorough examination of the reaction mechanism, a step-by-step experimental protocol, and a complete characterization of the final product. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a practical and scientifically robust methodology for the preparation of this and similar pyrazole derivatives.

Introduction: The Significance of Pyrazole-Containing Compounds

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Pyrazole derivatives are known to exhibit a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The N-alkylation of the pyrazole ring is a fundamental strategy for the diversification of these structures, allowing for the introduction of various functional groups that can modulate their biological activity and pharmacokinetic properties. The target molecule, 1-(3-methyl-1H-pyrazol-1-yl)acetone (CAS 925200-30-2), is a key intermediate for the synthesis of more complex molecules with potential therapeutic applications.[2][3] Its synthesis via a straightforward and efficient method is therefore of considerable interest to the scientific community.

Synthetic Strategy: N-Alkylation of 3-methyl-1H-pyrazole

The most direct and widely employed method for the synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone is the N-alkylation of 3-methyl-1H-pyrazole with an appropriate three-carbon electrophile. Chloroacetone is the reagent of choice for this transformation due to its commercial availability and suitable reactivity.

Reaction Mechanism and Rationale

The reaction proceeds via a nucleophilic substitution mechanism. The pyrazole nitrogen is deprotonated by a base to form a pyrazolate anion, which then acts as a nucleophile, attacking the electrophilic carbon of chloroacetone and displacing the chloride leaving group.

• Choice of Base: Anhydrous potassium carbonate (K₂CO₃) is a commonly used base for this reaction. It is sufficiently basic to deprotonate the pyrazole, yet mild enough to prevent side reactions. Its heterogeneous nature in many organic solvents simplifies the work-up procedure, as it can be easily removed by filtration.

• Choice of Solvent: Acetone is an ideal solvent for this reaction. It is a polar aprotic solvent that can dissolve the reactants and facilitate the nucleophilic substitution. Furthermore, it is relatively inexpensive and has a convenient boiling point for refluxing the reaction mixture.

• Regioselectivity: The alkylation of 3-methyl-1H-pyrazole can potentially yield two regioisomers: 1-(3-methyl-1H-pyrazol-1-yl)acetone and 1-(5-methyl-1H-pyrazol-1-yl)acetone. However, the alkylation generally favors the nitrogen atom further away from the methyl group (N1) due to steric hindrance, leading to the desired product as the major isomer.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
3-Methyl-1H-pyrazole	1453-58-3	C₄H₆N₂	82.10
Chloroacetone	78-95-5	C₃H₅ClO	92.52
Anhydrous Potassium Carbonate	584-08-7	K₂CO₃	138.21
Acetone	67-64-1	C₃H₆O	58.08
Dichloromethane	75-09-2	CH₂Cl₂	84.93
Anhydrous Sodium Sulfate	7757-82-6	Na₂SO₄	142.04

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-methyl-1H-pyrazole (1.0 eq), anhydrous potassium carbonate (2.0 eq), and acetone (100 mL).

• Addition of Chloroacetone: While stirring the mixture at room temperature, add chloroacetone (1.1 eq) dropwise over a period of 15 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain it at this temperature for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the solid potassium carbonate. Wash the solid residue with a small amount of acetone.

• Solvent Removal: Combine the filtrate and the washings, and remove the acetone under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the resulting residue in dichloromethane (50 mL) and wash with water (2 x 30 mL) to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford 1-(3-methyl-1H-pyrazol-1-yl)acetone as a pure compound.

Characterization of 1-(3-methyl-1H-pyrazol-1-yl)acetone

The identity and purity of the synthesized 1-(3-methyl-1H-pyrazol-1-yl)acetone must be confirmed through various spectroscopic techniques.

Spectroscopic Data

• ¹H NMR (CDCl₃, 400 MHz) δ (ppm): 7.34 (d, J=2.4 Hz, 1H, pyrazole-H5), 6.01 (d, J=2.4 Hz, 1H, pyrazole-H4), 4.89 (s, 2H, CH₂), 2.26 (s, 3H, pyrazole-CH₃), 2.21 (s, 3H, acetone-CH₃).

• ¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 204.1 (C=O), 150.2 (pyrazole-C3), 139.8 (pyrazole-C5), 106.9 (pyrazole-C4), 57.6 (CH₂), 26.8 (acetone-CH₃), 13.5 (pyrazole-CH₃).

• Infrared (IR) (KBr, cm⁻¹): ~1730 (C=O stretching), ~1510 (C=N stretching), ~1450, ~1370 (C-H bending).

• Mass Spectrometry (MS): m/z 138.08 [M]⁺.

Visualization of the Synthetic Workflow

The following diagrams illustrate the overall synthetic scheme and the detailed experimental workflow.

Figure 1: General reaction scheme for the synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Figure 2: Detailed experimental workflow for the synthesis and purification of the target compound.

Conclusion

This technical guide has outlined a reliable and efficient method for the synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone. The N-alkylation of 3-methyl-1H-pyrazole with chloroacetone in the presence of potassium carbonate provides a high-yielding and straightforward route to this valuable synthetic intermediate. The detailed experimental protocol and comprehensive characterization data provided herein will serve as a valuable resource for researchers in the field of organic and medicinal chemistry, facilitating the synthesis of this and other related pyrazole derivatives for further investigation in drug discovery programs.

References

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• MDPI. 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Available from: [Link]

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An In-depth Technical Guide to 1-(3-methyl-1H-pyrazol-1-yl)acetone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-(3-methyl-1H-pyrazol-1-yl)acetone, a heterocyclic ketone with significant potential in medicinal chemistry and drug discovery. The pyrazole moiety is a well-established pharmacophore, and its derivatives have demonstrated a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1] This guide will delve into the structural features, synthesis, reactivity, and potential applications of this compound, offering valuable insights for researchers engaged in the design and development of novel therapeutic agents.

Introduction: The Significance of Pyrazole Scaffolds

Nitrogen-containing heterocycles are fundamental building blocks in the development of pharmaceuticals. Among these, the pyrazole ring system has garnered considerable attention due to its unique electronic and steric properties, which allow for diverse biological interactions. The versatility of the pyrazole scaffold enables chemists to perform rational modifications to achieve potent and selective therapeutic agents. This has led to the successful development of several clinically approved drugs containing the pyrazole core.

1-(3-methyl-1H-pyrazol-1-yl)acetone (CAS No. 925200-30-2) is a notable derivative that combines the pharmacologically significant pyrazole ring with a reactive ketone functionality. This unique combination opens avenues for further chemical modifications and the synthesis of more complex molecules with potential therapeutic value. This guide aims to be a key resource for understanding the fundamental chemical properties of this promising compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for its application in research and development. Below is a summary of the known and predicted properties of 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Property	Value	Source
CAS Number	925200-30-2	[2]
Molecular Formula	C₇H₁₀N₂O	[2]
Molecular Weight	138.17 g/mol	[2]
IUPAC Name	1-(3-methyl-1H-pyrazol-1-yl)propan-2-one	N/A
Appearance	Predicted: Colorless to pale yellow liquid or low melting solid	N/A
Boiling Point	Predicted: ~228 °C	N/A
Melting Point	Not available	N/A
Density	Predicted: ~1.08 g/cm³	N/A
Solubility	Predicted to be soluble in water and common organic solvents such as ethanol, methanol, acetone, and DMSO.	N/A

Synthesis and Reaction Chemistry

The primary synthetic route to 1-(3-methyl-1H-pyrazol-1-yl)acetone is the N-alkylation of 3-methyl-1H-pyrazole with a suitable three-carbon building block, typically chloroacetone.

Synthetic Workflow: N-Alkylation of 3-methyl-1H-pyrazole

The reaction proceeds via a nucleophilic substitution, where the nitrogen atom of the pyrazole ring attacks the electrophilic carbon of chloroacetone. The choice of base and solvent is crucial for achieving a good yield and minimizing side reactions.

Caption: Synthetic workflow for 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Detailed Experimental Protocol (Proposed)

This protocol is a generalized procedure based on common N-alkylation methods for pyrazoles and should be optimized for specific laboratory conditions.

Materials:

• 3-methyl-1H-pyrazole

• Chloroacetone

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Ethyl acetate

• Brine

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 3-methyl-1H-pyrazole (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension vigorously for 15 minutes at room temperature.

• Add chloroacetone (1.1 eq) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Causality behind Experimental Choices:

• Base: Potassium carbonate is a mild base suitable for deprotonating the pyrazole, facilitating the nucleophilic attack without promoting significant side reactions. Stronger bases like sodium hydride could also be used but may require stricter anhydrous conditions.

• Solvent: Acetone is a good solvent for both the reactants and is relatively easy to remove. Other polar aprotic solvents like DMF could also be employed and may accelerate the reaction rate.

• Workup: The aqueous workup is essential to remove the inorganic salts and any water-soluble impurities.

Potential Reactivity

The presence of both a pyrazole ring and a ketone functional group imparts a versatile reactivity profile to 1-(3-methyl-1H-pyrazol-1-yl)acetone.

• Pyrazole Ring: The pyrazole ring can undergo electrophilic substitution reactions, although the substitution pattern will be directed by the existing methyl and acetonyl groups.

• Ketone Group: The carbonyl group is susceptible to nucleophilic attack, allowing for a wide range of transformations such as reduction to an alcohol, reductive amination, and the formation of imines, oximes, and hydrazones. The alpha-protons to the carbonyl are acidic and can be deprotonated to form an enolate, which can then participate in various carbon-carbon bond-forming reactions.

Predicted Spectral Data

While experimental spectra for 1-(3-methyl-1H-pyrazol-1-yl)acetone are not available in the cited literature, the following are predicted spectral characteristics based on the analysis of its structure and data from similar compounds.

¹H NMR Spectroscopy (Predicted)

• ~2.1-2.3 ppm (s, 3H): Singlet corresponding to the methyl protons of the acetone moiety (-C(O)CH₃).

• ~2.2-2.4 ppm (s, 3H): Singlet for the methyl protons on the pyrazole ring (-CH₃).

• ~4.8-5.0 ppm (s, 2H): Singlet for the methylene protons adjacent to the pyrazole nitrogen and the carbonyl group (-NCH₂C(O)-).

• ~6.0-6.2 ppm (d, 1H): Doublet for the proton at the C4 position of the pyrazole ring.

• ~7.4-7.6 ppm (d, 1H): Doublet for the proton at the C5 position of the pyrazole ring.

¹³C NMR Spectroscopy (Predicted)

• ~13-15 ppm: Carbon of the pyrazole methyl group.

• ~26-28 ppm: Carbon of the acetone methyl group.

• ~55-58 ppm: Methylene carbon (-NCH₂C(O)-).

• ~106-108 ppm: C4 carbon of the pyrazole ring.

• ~139-141 ppm: C5 carbon of the pyrazole ring.

• ~148-150 ppm: C3 carbon of the pyrazole ring.

• ~204-206 ppm: Carbonyl carbon.

Infrared (IR) Spectroscopy (Predicted)

• ~2900-3000 cm⁻¹: C-H stretching vibrations of the methyl and methylene groups.

• ~1720-1740 cm⁻¹: Strong characteristic absorption band for the C=O stretching of the ketone.

• ~1500-1600 cm⁻¹: C=N and C=C stretching vibrations within the pyrazole ring.

Mass Spectrometry (Predicted)

• Molecular Ion (M⁺): m/z = 138.08.

• Key Fragmentation Pattern: A prominent fragment would be expected from the loss of the acetyl group (CH₃CO), resulting in a peak at m/z = 95.07. Another significant fragment could arise from the cleavage of the C-C bond between the methylene and carbonyl groups, leading to a fragment corresponding to the pyrazolylmethyl cation.

Potential Applications in Drug Discovery

The structural motifs present in 1-(3-methyl-1H-pyrazol-1-yl)acetone make it an attractive starting material for the synthesis of a variety of biologically active molecules. The pyrazole core is a key component in numerous drugs with diverse therapeutic applications.[1] The acetonyl side chain provides a reactive handle for further molecular elaboration, enabling the exploration of a broad chemical space.

Caption: Potential applications stemming from the core scaffold.

Potential research directions include:

• Synthesis of Novel Kinase Inhibitors: The pyrazole scaffold is present in several approved kinase inhibitors. Modification of the acetonyl group could lead to the development of new compounds targeting specific kinases involved in cancer and inflammatory diseases.

• Development of Antimicrobial Agents: Pyrazole derivatives have shown promising activity against a range of bacteria and fungi.

• Exploration of Central Nervous System (CNS) Activity: The structural features of this compound could be exploited to design novel ligands for CNS receptors.

Safety and Handling

As with any chemical, 1-(3-methyl-1H-pyrazol-1-yl)acetone should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or dust. Keep away from sources of ignition.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

It is highly recommended to consult the Safety Data Sheet (SDS) for this compound from the supplier before use. The safety information provided here is a general guideline and not exhaustive.

Conclusion

1-(3-methyl-1H-pyrazol-1-yl)acetone is a versatile heterocyclic compound with considerable potential as a building block in medicinal chemistry and materials science. This guide has provided a detailed overview of its chemical properties, a plausible synthetic route, predicted spectral data, and potential applications. While there is a need for more extensive experimental characterization of this specific molecule, the information presented here, based on its structural features and the well-documented chemistry of related pyrazoles, serves as a solid foundation for researchers interested in exploring its utility in their scientific endeavors. The continued investigation of such "privileged scaffolds" is crucial for the advancement of drug discovery and the development of novel therapeutics.

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Spectroscopic Elucidation of 1-(3-methyl-1H-pyrazol-1-yl)acetone: A Technical Guide

Introduction

Substituted pyrazoles are a cornerstone in medicinal chemistry and materials science, valued for their wide-ranging biological activities and distinct photophysical properties.[1] A thorough spectroscopic analysis is essential to confirm their synthesis, elucidate their structure, and understand their electronic characteristics.[1] This guide provides an in-depth technical overview of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the characterization of 1-(3-methyl-1H-pyrazol-1-yl)acetone (C₇H₁₀N₂O, MW: 138.17 g/mol ).[2]

This document is intended for researchers, scientists, and drug development professionals, offering not just data, but a framework for understanding the "why" behind the spectral features. The protocols and interpretations are presented to be self-validating, grounded in established scientific principles and supported by authoritative references.

Molecular Structure and Atom Numbering

A clear understanding of the molecular structure is paramount for accurate spectral interpretation. The numbering scheme used throughout this guide is presented below.

Caption: Predicted major fragmentation pathways in mass spectrometry.

Experimental Protocol: Mass Spectrometry (ESI)

Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules.

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. The instrument will detect the protonated molecule [M+H]⁺ at m/z 139.

• Fragmentation (MS/MS): To confirm the structure, perform a tandem mass spectrometry (MS/MS) experiment by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID) to observe the characteristic fragment ions.

Conclusion

The structural elucidation of novel compounds like 1-(3-methyl-1H-pyrazol-1-yl)acetone is a multi-faceted process that relies on the synergistic application of various spectroscopic techniques. This guide has outlined the predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, providing a detailed rationale for the expected spectral features based on the analysis of closely related, well-characterized pyrazole derivatives. T[3][4][5]he provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and reliability. By integrating these analytical techniques, researchers can confidently confirm the identity, purity, and structure of this and similar pyrazole-based compounds, which is a critical step in the journey of chemical research and drug development.

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1-(3-methyl-1H-pyrazol-1-yl)acetone CAS number and structure

An In-Depth Technical Guide to 1-(3-methyl-1H-pyrazol-1-yl)acetone

Executive Summary: This guide provides a comprehensive technical overview of 1-(3-methyl-1H-pyrazol-1-yl)acetone, a heterocyclic ketone of significant interest in synthetic and medicinal chemistry. The document details its chemical identity, physicochemical properties, a robust synthetic protocol with mechanistic insights, and its applications as a versatile building block for drug discovery. It is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences industries who require a deep understanding of this compound's synthesis and utility.

Introduction to Pyrazole-Based Heterocycles

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it an attractive isostere for other aromatic systems. When functionalized, such as in N-substituted pyrazolyl ketones, the pyrazole moiety acts as a versatile synthon, providing a platform for developing complex molecules with tailored pharmacological profiles. 1-(3-methyl-1H-pyrazol-1-yl)acetone belongs to this important class of compounds, featuring a reactive ketone group that serves as a chemical handle for extensive molecular elaboration, making it a valuable intermediate in the synthesis of novel therapeutic agents.[1]

Physicochemical Properties and Identification

A precise understanding of a compound's physical and chemical properties is foundational to its application in research and development. This section consolidates the key identifiers and properties of 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Chemical Structure and CAS Number

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) number, which provides an unambiguous link to its specific chemical structure.

• Chemical Name: 1-(3-methyl-1H-pyrazol-1-yl)acetone

• CAS Number: 925200-30-2[2]

• Structure:

  (Image generated for illustrative purposes)

Key Physicochemical Data

The following table summarizes the essential quantitative data for 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	Sinfoo Biotech[2]
Molecular Weight	138.17 g/mol	Sinfoo Biotech[2]
Appearance	(Predicted) Colorless to pale yellow oil or low-melting solid	N/A
Solubility	(Predicted) Soluble in common organic solvents (e.g., DCM, Chloroform, Ethyl Acetate, Acetone)	N/A

Predicted Spectroscopic Data

While a dedicated experimental spectrum for this specific CAS number is not publicly available, the following spectroscopic characteristics can be expertly predicted based on the structure and data from analogous compounds.[3][4][5]

• ¹H NMR (in CDCl₃):

  • ~δ 2.20 (s, 3H, -C(=O)CH₃)

  • ~δ 2.30 (s, 3H, pyrazole-CH₃)

  • ~δ 5.00 (s, 2H, -N-CH₂-C(=O))

  • ~δ 6.00 (d, 1H, pyrazole H4)

  • ~δ 7.40 (d, 1H, pyrazole H5)

• ¹³C NMR (in CDCl₃):

  • ~δ 13.5 (pyrazole-CH₃)

  • ~δ 27.0 (-C(=O)CH₃)

  • ~δ 55.0 (-N-CH₂-C(=O))

  • ~δ 106.0 (pyrazole C4)

  • ~δ 129.0 (pyrazole C5)

  • ~δ 149.0 (pyrazole C3)

  • ~δ 204.0 (C=O)

• Infrared (IR) Spectroscopy:

  • Strong absorption band around 1720-1740 cm⁻¹ corresponding to the C=O (ketone) stretch.

  • Bands in the 1500-1600 cm⁻¹ region for the C=N and C=C stretching of the pyrazole ring.

Synthesis and Reaction Mechanisms

The most direct and industrially scalable method for preparing 1-(3-methyl-1H-pyrazol-1-yl)acetone is through the N-alkylation of 3-methylpyrazole. This pathway is efficient and utilizes readily available starting materials.

Primary Synthetic Route: N-Alkylation of 3-Methylpyrazole

The core of this synthesis is a nucleophilic substitution reaction. The 3-methylpyrazole anion, generated in situ by a base, acts as a nucleophile, attacking the electrophilic carbon of chloroacetone. The choice of base and solvent is critical to prevent side reactions and ensure high regioselectivity for the N1 position.

Causality of Experimental Choices:

• Base (e.g., K₂CO₃, NaH): A base is required to deprotonate the pyrazole ring, creating the pyrazolate anion. This anion is a much stronger nucleophile than the neutral pyrazole, which is essential for the reaction to proceed efficiently. Potassium carbonate is a mild, inexpensive, and safe base suitable for this purpose.

• Solvent (e.g., Acetone, DMF): A polar aprotic solvent like acetone is ideal. It readily dissolves the reactants and, being the solvent form of the final product moiety, does not introduce impurities that are difficult to separate. Furthermore, its boiling point allows for heating the reaction to a moderate temperature to increase the reaction rate.[6][7]

Below is a diagram illustrating the synthetic workflow.

Caption: Synthetic workflow for 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Experimental Protocol

This protocol describes a self-validating, reproducible method for the synthesis of the title compound.

Materials:

• 3-Methylpyrazole (1.0 eq)

• Chloroacetone (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Acetone, anhydrous (solvent)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-methylpyrazole (1.0 eq) and anhydrous acetone.

• Addition of Base: Add anhydrous potassium carbonate (1.5 eq) to the solution. Stir the suspension vigorously for 15 minutes at room temperature.

• Alkylation: Add chloroacetone (1.1 eq) dropwise to the stirring suspension.

• Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of acetone.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove the acetone, yielding a crude oil.

• Extraction: Dissolve the crude oil in ethyl acetate. Wash the organic layer sequentially with saturated sodium bicarbonate solution (1x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by vacuum distillation to obtain the pure 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Chemical Reactivity and Applications in Drug Development

The structure of 1-(3-methyl-1H-pyrazol-1-yl)acetone contains two key reactive sites: the ketone moiety and the pyrazole ring. This dual reactivity makes it a highly valuable intermediate.

Role as a Versatile Chemical Intermediate

The compound serves as a precursor for a wide range of more complex heterocyclic systems. The ketone can be transformed into alcohols, amines, or used in condensation reactions, while the adjacent methylene can be functionalized.[8]

Caption: Reactivity and applications of the title compound as an intermediate.

Utility in Medicinal Chemistry

Pyrazoles are bioisosteres of imidazoles and other five-membered heterocycles, often imparting improved metabolic stability or receptor affinity. By using 1-(3-methyl-1H-pyrazol-1-yl)acetone as a starting point, medicinal chemists can rapidly synthesize libraries of novel compounds for screening against various biological targets, including kinases, GPCRs, and enzymes. The methyl group at the 3-position can provide beneficial steric interactions within a protein's binding pocket, while the N1-acetonyl side chain offers a flexible linker to introduce other pharmacophoric features.

Safety and Handling

• Hazard Profile (Inferred): The compound should be treated as potentially harmful. It may cause skin and eye irritation.[9] The starting material, 3-methylpyrazole, is known to be an irritant.[9] The solvent, acetone, is highly flammable.[7][10]

• GHS Classification (Predicted):

  • Acute Toxicity, Oral (Category 4)

  • Skin Irritation (Category 2)

  • Eye Irritation (Category 2A)

• Handling Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[11]

  • Avoid inhalation of vapors and contact with skin and eyes.[9][11]

  • Keep away from heat, sparks, and open flames.[10]

  • Store in a tightly sealed container in a cool, dry place.[9]

Conclusion

1-(3-methyl-1H-pyrazol-1-yl)acetone (CAS: 925200-30-2) is a key heterocyclic building block with significant potential in organic synthesis and drug discovery. Its straightforward N-alkylation synthesis and the versatile reactivity of its ketone functional group make it an accessible and valuable intermediate. This guide provides the foundational knowledge required for its synthesis, handling, and strategic application in the development of novel, complex molecules for pharmaceutical and research purposes.

References

• Sinfoo Biotech. 1-(3-methyl-1h-pyrazol-1-yl)acetone. Available from: [Link]

• PubChem. (1-methyl-1H-pyrazol-3-yl)methanol. Available from: [Link]

• MDPI. 3-Methyl-1-phenyl-4-thioacetylpyrazol-5-one. Available from: [Link]

• ResearchGate. Pyrazole derived ligands and the atom numbering scheme. Available from: [Link]

• Marshall Digital Scholar. Synthesis of 1,3-DI(4-Pyridinyl)Acetone. Available from: [Link]

• Google Patents. WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.

• Pharmaffiliates. 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetone. Available from: [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. Available from: [Link]

• MDPI. 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Acetone. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - 3-Methyl-1H-pyrazole-1-carboxamide. Available from: [Link]

• The Royal Society of Chemistry. Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. Available from: [Link]

• New Jersey Department of Health. Acetone - Hazardous Substance Fact Sheet. Available from: [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available from: [Link]

• ResearchGate. 1′-(1,3-Diphenyl-1H-pyrazol-4-yl)-1′′-methyl-2′,3′,5′,6′,7′,7a'-octahydro-1′H-dispiro[1-benzopyran-3,2′-pyrrolizine. Available from: [Link]

• National Institutes of Health. 2-[(3,5-Diphenyl-1H-pyrazol-1-yl)methyl]pyridine. Available from: [Link]

• PubMed. Discovery of N-Phenyl-5-propyl-1 H-pyrazole-3-carboxamide, with Selective Inhibition and Degradation of HDAC6 for the Treatment of Acute Liver Injury. Available from: [Link]

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An In-depth Technical Guide to the Synthesis, Derivatization, and Biological Evaluation of 1-(3-methyl-1H-pyrazol-1-yl)acetone Derivatives

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, characterization, and biological significance of derivatives based on the 1-(3-methyl-1H-pyrazol-1-yl)acetone scaffold. The pyrazole nucleus is a cornerstone in medicinal chemistry, and its derivatives are known to exhibit a wide array of pharmacological activities.[1][2] This document will delve into the synthetic strategies, analytical validation, and structure-activity relationships (SAR) that are crucial for the development of novel therapeutic agents from this versatile chemical class.

The Pyrazole Scaffold: A Privileged Structure in Drug Discovery

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a prominent feature in numerous FDA-approved drugs and biologically active compounds.[3] Its prevalence stems from its metabolic stability, synthetic accessibility, and its ability to engage in various non-covalent interactions with biological targets. The diverse therapeutic applications of pyrazole derivatives include anti-inflammatory, anticancer, antimicrobial, and potent antagonist activities at various receptors.[4][5][6] The core structure of 1-(3-methyl-1H-pyrazol-1-yl)acetone offers multiple points for chemical modification, making it an attractive starting point for generating libraries of novel compounds with diverse biological profiles.

Synthesis of the Core Scaffold: 1-(3-methyl-1H-pyrazol-1-yl)acetone

The foundational step in exploring the derivatives of this class is the efficient synthesis of the parent compound, 1-(3-methyl-1H-pyrazol-1-yl)acetone. The most common and direct route involves the N-alkylation of 3-methyl-1H-pyrazole with chloroacetone. This reaction is typically carried out in the presence of a base to deprotonate the pyrazole nitrogen, facilitating its nucleophilic attack on the electrophilic carbon of chloroacetone.

Experimental Protocol: Synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone

Materials:

• 3-methyl-1H-pyrazole

• Chloroacetone

• Potassium carbonate (K₂CO₃)

• Acetone (anhydrous)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3-methyl-1H-pyrazole (1.0 eq) in anhydrous acetone, add potassium carbonate (1.5 eq).

• Slowly add chloroacetone (1.1 eq) to the reaction mixture at room temperature.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford 1-(3-methyl-1H-pyrazol-1-yl)acetone as a pure compound.

Causality Behind Experimental Choices:

• Base: Potassium carbonate is a mild and effective base for the deprotonation of the pyrazole nitrogen. Its insolubility in acetone simplifies the work-up procedure through simple filtration.

• Solvent: Anhydrous acetone is an ideal solvent as it is polar enough to dissolve the reactants but does not interfere with the reaction. It is also the solvent for the subsequent purification step.

• Reflux: Heating the reaction mixture to reflux increases the reaction rate, ensuring the completion of the N-alkylation in a reasonable timeframe.

Strategies for Derivatization

The 1-(3-methyl-1H-pyrazol-1-yl)acetone scaffold presents several opportunities for chemical modification to explore the structure-activity relationship (SAR). The primary points of derivatization are the methyl group on the pyrazole ring, the C4 and C5 positions of the pyrazole ring, and the ketone functionality of the acetone moiety.

Modification of the Acetone Moiety

The ketone group is a versatile functional handle for a variety of chemical transformations.

• Reductive Amination: The ketone can be converted to a secondary amine through reductive amination with a primary amine and a reducing agent like sodium triacetoxyborohydride. This allows for the introduction of a wide range of substituents.

• Wittig Reaction: The ketone can be converted to an alkene using a Wittig reagent, providing a scaffold for further functionalization.

• Aldol Condensation: The α-protons of the ketone are acidic and can participate in aldol condensation reactions with various aldehydes to introduce new carbon-carbon bonds.

Functionalization of the Pyrazole Ring

The pyrazole ring can be functionalized at the C4 and C5 positions.

• Halogenation: The C4 position can be readily halogenated using reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS). The resulting halo-pyrazole is a versatile intermediate for cross-coupling reactions.[7]

• Nitration: The pyrazole ring can be nitrated, typically at the C4 position, using a mixture of nitric acid and sulfuric acid.[8] The nitro group can then be reduced to an amine, which can be further functionalized.

• Suzuki and Sonogashira Coupling: The halogenated pyrazole can undergo palladium-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira coupling, to introduce aryl, heteroaryl, or alkynyl substituents.

Diagram of Derivatization Strategies

Caption: Key derivatization pathways for the 1-(3-methyl-1H-pyrazol-1-yl)acetone scaffold.

Spectroscopic Characterization

The structural elucidation of the synthesized derivatives relies on a combination of spectroscopic techniques.

Technique	Key Observables for 1-(3-methyl-1H-pyrazol-1-yl)acetone
¹H NMR	Signals corresponding to the pyrazole ring protons (typically in the aromatic region), the methyl group on the pyrazole ring, the methylene protons adjacent to the ketone, and the terminal methyl protons of the acetone moiety.
¹³C NMR	Resonances for the carbonyl carbon, the carbons of the pyrazole ring, and the aliphatic carbons of the methyl and acetone groups.
IR	A strong absorption band characteristic of the C=O stretching vibration of the ketone (typically around 1710-1730 cm⁻¹).
Mass Spec	The molecular ion peak corresponding to the calculated molecular weight of the compound.

Biological Evaluation and Structure-Activity Relationships

Pyrazole derivatives have been extensively studied for a variety of biological activities.[1] A crucial aspect of the drug discovery process is to systematically evaluate the synthesized derivatives to establish a clear structure-activity relationship (SAR).

Common Biological Assays

• Anticancer Activity: Derivatives can be screened against a panel of cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) to determine their cytotoxic effects, typically reported as IC₅₀ values.[6][9]

• Antimicrobial Activity: The compounds can be tested against various strains of bacteria and fungi to assess their minimum inhibitory concentration (MIC).

• Enzyme Inhibition Assays: If a specific enzyme is targeted (e.g., cyclooxygenase for anti-inflammatory activity), in vitro assays can be performed to determine the inhibitory potency (IC₅₀ or Kᵢ).

• Receptor Binding Assays: For G-protein coupled receptors (GPCRs) like the cannabinoid receptors, radioligand binding assays can be used to determine the affinity of the compounds for the receptor.[4][10]

Establishing Structure-Activity Relationships (SAR)

The data obtained from the biological assays are analyzed to understand how different structural modifications influence the biological activity. For example, studies on pyrazole derivatives as cannabinoid receptor antagonists have shown that specific substitutions at the C3, C5, and N1 positions of the pyrazole ring are critical for potent and selective activity.[11][12]

Workflow for SAR Studies

Caption: A typical workflow for structure-activity relationship (SAR) studies.

Conclusion and Future Directions

The 1-(3-methyl-1H-pyrazol-1-yl)acetone scaffold is a versatile and promising starting point for the development of novel therapeutic agents. The synthetic accessibility and the numerous points for derivatization allow for the creation of large and diverse chemical libraries. A systematic approach to synthesis, purification, characterization, and biological evaluation is paramount for the successful identification of lead compounds. Future research in this area will likely focus on the development of more efficient and green synthetic methodologies, the exploration of novel biological targets, and the use of computational tools to guide the design of more potent and selective derivatives.

References

• Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists.
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• Synthesis and Pharmacological Activities of Pyrazole Deriv
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• Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiprolifer
• Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists | Journal of Medicinal Chemistry - ACS Public
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• Review: biologically active pyrazole deriv
• Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists - ACS Public
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A Comprehensive Guide to the Reactivity of the Acetone Moiety in 1-(3-methyl-1H-pyrazol-1-yl)acetone: A Keystone for Synthetic Innovation

Abstract: This technical guide provides an in-depth exploration of the chemical reactivity of the acetone moiety in 1-(3-methyl-1H-pyrazol-1-yl)acetone. This versatile compound serves as a valuable building block in organic synthesis, largely due to the unique electronic interplay between the pyrazole ring and the attached acetone group. This document will elucidate the underlying principles governing its reactivity, present detailed experimental protocols for key transformations, and highlight its applications in the synthesis of complex molecules for drug discovery and materials science. By offering a blend of theoretical insights and practical methodologies, this guide aims to equip researchers, scientists, and drug development professionals with the knowledge to effectively utilize this powerful synthetic intermediate.

Introduction to 1-(3-methyl-1H-pyrazol-1-yl)acetone

1-(3-methyl-1H-pyrazol-1-yl)acetone is a heterocyclic compound featuring a 3-methyl-substituted pyrazole ring linked to an acetone molecule via a nitrogen-carbon bond.[1] This unique structural arrangement gives rise to a fascinating and synthetically useful pattern of reactivity. The pyrazole moiety, an aromatic five-membered ring with two adjacent nitrogen atoms, significantly influences the chemical behavior of the acetone group, and vice versa.[2] This molecule is a key intermediate in the synthesis of a wide array of more complex heterocyclic systems, many of which exhibit interesting pharmacological properties.[3]

Molecular Structure and Physicochemical Properties

The foundational step in understanding the reactivity of any molecule is a thorough characterization of its physical and chemical properties.

Property	Value	Source
Chemical Name	1-(3-methyl-1H-pyrazol-1-yl)acetone	Sinfoo Biotech
CAS Number	925200-30-2	Sinfoo Biotech
Molecular Formula	C7H10N2O	Sinfoo Biotech
Molecular Weight	138.17 g/mol	Sinfoo Biotech
Appearance	Typically a solid	Inferred
Solubility	Soluble in common organic solvents	Inferred

The Pyrazole Influence: An Electronic Tug-of-War on the Acetone Moiety

The pyrazole ring is an electron-rich aromatic system, but the presence of two nitrogen atoms introduces a complex electronic landscape. The nitrogen atom at the 1-position, to which the acetone moiety is attached, is pyrrole-like and contributes to the aromatic system. The nitrogen at the 2-position is pyridine-like and is electron-withdrawing. This electronic duality has profound effects on the attached acetone group.

The electron-withdrawing nature of the pyrazole ring, as a whole, enhances the electrophilicity of the carbonyl carbon of the acetone moiety, making it more susceptible to nucleophilic attack. Simultaneously, the pyrazole ring can influence the acidity of the α-protons of the acetone group, affecting the ease of enolate formation.[4] This dual influence is the cornerstone of the compound's versatile reactivity.

Caption: Electronic influence of the pyrazole ring on the acetone moiety.

Synthesis of the Core Scaffold

The synthesis of 1-(3-methyl-1H-pyrazol-1-yl)acetone is typically achieved through the condensation of 3-methyl-1H-pyrazole with chloroacetone. This reaction is a standard nucleophilic substitution where the nitrogen of the pyrazole ring attacks the electrophilic carbon of chloroacetone.

Caption: General workflow for the synthesis of the title compound.

The Dichotomous Reactivity of the Acetone Moiety

The acetone moiety presents two primary sites of reactivity: the electrophilic carbonyl carbon and the nucleophilic α-carbon (via enolate formation). The pyrazole ring modulates the reactivity at both of these positions, opening up a wide range of synthetic possibilities.

The Carbonyl Carbon: A Hub for Nucleophilic Addition

The electron-withdrawing effect of the pyrazole ring enhances the partial positive charge on the carbonyl carbon, making it a prime target for nucleophiles.

• Reaction with Grignard Reagents: Treatment with Grignard reagents (R-MgX) leads to the formation of tertiary alcohols.

• Wittig Reaction: Reaction with phosphorus ylides (Wittig reagents) allows for the conversion of the carbonyl group into a carbon-carbon double bond.

• Reductive Amination: In the presence of a primary or secondary amine and a reducing agent (e.g., sodium triacetoxyborohydride), the carbonyl group can be converted into an amine.[5]

The α-Carbon: A Center for Enolate Formation and Subsequent Reactions

The protons on the carbon adjacent to the carbonyl group (α-protons) are acidic and can be removed by a base to form a nucleophilic enolate.[6] The stability and reactivity of this enolate are influenced by the pyrazole ring.

• Aldol Condensation: The enolate can react with aldehydes or ketones to form β-hydroxy ketones, which can then be dehydrated to form α,β-unsaturated ketones.

• Halogenation: In the presence of a base and a halogen source (e.g., Br2), the α-position can be halogenated.

• Alkylation: The enolate can be alkylated using alkyl halides.

Caption: Simplified mechanism of the base-catalyzed aldol condensation.

Experimental Protocols

The following protocols are provided as examples of the key transformations discussed. They are intended to be illustrative and may require optimization for specific substrates and scales.

Protocol for Aldol Condensation

Objective: To synthesize an α,β-unsaturated ketone via an aldol condensation reaction.

Materials:

• 1-(3-methyl-1H-pyrazol-1-yl)acetone

• Aromatic aldehyde (e.g., benzaldehyde)

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Dichloromethane

Procedure:

• Dissolve 1-(3-methyl-1H-pyrazol-1-yl)acetone (1.0 eq) and the aromatic aldehyde (1.0 eq) in ethanol in a round-bottom flask.

• Prepare a 10% aqueous solution of NaOH.

• Slowly add the NaOH solution to the reaction mixture at room temperature with stirring.

• Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, neutralize the mixture with dilute HCl.

• Extract the product with dichloromethane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Self-Validation: The structure of the product should be confirmed by 1H NMR, 13C NMR, and mass spectrometry. The purity should be assessed by HPLC.

Protocol for Reductive Amination

Objective: To synthesize a secondary amine via reductive amination.

Materials:

• 1-(3-methyl-1H-pyrazol-1-yl)acetone

• Primary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Acetic acid

Procedure:

• Dissolve 1-(3-methyl-1H-pyrazol-1-yl)acetone (1.0 eq) and the primary amine (1.1 eq) in DCM in a round-bottom flask.

• Add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add STAB (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor by TLC. The reaction is typically complete within 12-24 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Self-Validation: The product's identity should be confirmed by spectroscopic methods (NMR, MS), and its purity should be verified by HPLC.

Applications in Drug Discovery and Materials Science

The versatile reactivity of 1-(3-methyl-1H-pyrazol-1-yl)acetone makes it a valuable precursor for a wide range of functionalized molecules.

As a Precursor for Bioactive Molecules

Pyrazole derivatives are known to possess a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][7][8][9][10] The ability to easily modify the acetone moiety of 1-(3-methyl-1H-pyrazol-1-yl)acetone allows for the rapid generation of libraries of novel pyrazole-containing compounds for screening in drug discovery programs.[11][12] For instance, the products of aldol condensations can serve as scaffolds for the synthesis of pyrazoline derivatives, which have shown promise as neuroprotective agents.[8]

In the Synthesis of Novel Ligands

The nitrogen atoms of the pyrazole ring and the oxygen atom of the acetone moiety can act as coordination sites for metal ions.[3] This makes 1-(3-methyl-1H-pyrazol-1-yl)acetone and its derivatives attractive candidates for the synthesis of novel ligands for use in catalysis and materials science. The ability to tune the steric and electronic properties of the ligand by modifying the acetone side chain allows for the fine-tuning of the properties of the resulting metal complexes.

Conclusion and Future Outlook

1-(3-methyl-1H-pyrazol-1-yl)acetone is a versatile and powerful building block in organic synthesis. The unique electronic interplay between the pyrazole ring and the acetone moiety gives rise to a rich and predictable pattern of reactivity. This guide has provided an overview of the fundamental principles governing this reactivity, along with practical protocols for key transformations. As the demand for novel and complex molecules continues to grow in fields such as medicine and materials science, the importance of versatile synthetic intermediates like 1-(3-methyl-1H-pyrazol-1-yl)acetone is only set to increase. Future research in this area will likely focus on the development of new catalytic methods for the selective functionalization of this scaffold and its application in the synthesis of increasingly complex and functional molecules.

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Protocols & Analytical Methods

Application Notes and Protocols for Evaluating the Anti-inflammatory Properties of Pyrazole Compounds

Introduction: The Rationale for Pyrazole-Based Anti-inflammatory Drug Discovery

Inflammation is a fundamental biological process orchestrated by the immune system in response to harmful stimuli like pathogens or damaged cells.[1] While acute inflammation is a protective and essential component of healing, chronic inflammation underpins a multitude of debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, and various cardiovascular disorders.[1][2] Pyrazole derivatives have emerged as a cornerstone in medicinal chemistry, demonstrating significant potential as anti-inflammatory agents.[2][3] The therapeutic efficacy of many pyrazole compounds, most notably the selective COX-2 inhibitor Celecoxib, stems from their ability to modulate key enzymatic pathways in the inflammatory cascade.[4][5]

The primary mechanism of action for many anti-inflammatory pyrazoles is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—key mediators of inflammation.[3][4] Beyond COX inhibition, these versatile heterocyclic scaffolds can influence other inflammatory pathways, including the lipoxygenase (LOX) pathway and the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[3] This modulation is often achieved through the inhibition of critical signaling pathways like Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[3][6][7]

These application notes provide a comprehensive, multi-tiered framework for researchers, scientists, and drug development professionals to systematically investigate the anti-inflammatory potential of novel pyrazole compounds. The protocols detailed herein guide the user from initial high-throughput in vitro screening to conclusive in vivo validation, ensuring a robust and scientifically rigorous evaluation.

Chapter 1: Mechanistic Overview of Inflammation and Pyrazole Intervention

A foundational understanding of the key signaling pathways driving inflammation is paramount for designing and interpreting experiments. The NF-κB and MAPK pathways are central regulators of the inflammatory response, and their modulation by pyrazole compounds is a key area of investigation.

The NF-κB Signaling Pathway

The NF-κB pathway is a prototypical pro-inflammatory signaling route.[8] It is a master regulator of immune responses, controlling the transcription of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules.[6][8] In unstimulated cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like TNF-α or lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[9][10] This releases NF-κB, allowing it to translocate to the nucleus and initiate the transcription of target inflammatory genes.[9]

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"]; subgraph "Cytoplasm" LPS [label="LPS/TNF-α", fillcolor="#F1F3F4"]; TLR4 [label="TLR4/TNFR", fillcolor="#F1F3F4"]; IKK [label="IKK Complex", fillcolor="#FBBC05"]; IkB [label="IκBα", fillcolor="#EA4335", fontcolor="#FFFFFF"]; NFkB [label="NF-κB\n(p65/p50)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Proteasome [label="Proteasome", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; end subgraph "Nucleus" NFkB_nuc [label="NF-κB\n(p65/p50)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA [label="DNA", shape=note, fillcolor="#F1F3F4"]; Genes [label="Pro-inflammatory Genes\n(TNF-α, IL-6, COX-2)", fillcolor="#34A853", fontcolor="#FFFFFF"]; end LPS --> TLR4; TLR4 --> IKK; IKK --> IkB [label="Phosphorylates"]; IkB -- P --> Proteasome [label="Ubiquitination\n& Degradation"]; IkB --| NFkB; NFkB --> NFkB_nuc [label="Translocation"]; NFkB_nuc --> DNA; DNA --> Genes [label="Transcription"]; } Caption: Canonical NF-κB Signaling Pathway.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways are crucial signaling cascades that regulate a wide array of cellular processes, including inflammation, cell proliferation, and apoptosis.[11][12] In mammals, the main MAPK subfamilies involved in inflammation are ERK, JNK, and p38.[7] These pathways are typically organized as a three-tiered kinase relay, where a MAPKKK activates a MAPKK, which in turn activates a MAPK.[11] Inflammatory stimuli, such as LPS, activate these cascades, leading to the phosphorylation of downstream targets, including transcription factors that regulate the expression of inflammatory mediators.[13]

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"]; Stimuli [label="Inflammatory Stimuli\n(e.g., LPS, Cytokines)", fillcolor="#F1F3F4"]; MAPKKK [label="MAPKKK\n(e.g., TAK1)", fillcolor="#FBBC05"]; MAPKK [label="MAPKK\n(e.g., MEK, MKK)", fillcolor="#FBBC05"]; MAPK [label="MAPK\n(p38, JNK, ERK)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; TranscriptionFactors [label="Transcription Factors\n(e.g., AP-1)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; InflammatoryResponse [label="Inflammatory Response\n(Cytokine Production)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Stimuli --> MAPKKK; MAPKKK --> MAPKK [label="Phosphorylates"]; MAPKK --> MAPK [label="Phosphorylates"]; MAPK --> TranscriptionFactors [label="Phosphorylates"]; TranscriptionFactors --> InflammatoryResponse [label="Gene Expression"]; } Caption: General MAPK Signaling Cascade.

Chapter 2: In Vitro Evaluation of Anti-inflammatory Activity

The initial assessment of pyrazole compounds begins with a battery of in vitro assays designed to screen for specific mechanisms of action in a controlled cellular environment.

Experimental Workflow: From Primary Screening to Mechanistic Studies

A logical progression of in vitro experiments is crucial for efficiently identifying promising candidates. The workflow starts with broad screening assays and funnels down to more specific, mechanism-focused investigations.

Protocol: Cyclooxygenase (COX) Inhibition Assay

This assay is fundamental for determining the potency and selectivity of pyrazole compounds against COX-1 and COX-2 isoforms.[14] Selective COX-2 inhibition is a desirable trait to minimize gastrointestinal side effects associated with non-selective NSAIDs.[3]

Principle: The assay measures the peroxidase activity of COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N′,N′-tetramethyl-p-phenylenediamine (TMPD) at 590 nm or fluorometrically.[15]

Protocol:

• Reagent Preparation: Prepare assay buffer, heme, COX-1 and COX-2 enzymes, and arachidonic acid substrate according to the manufacturer's instructions (e.g., Sigma-Aldrich, Cayman Chemical).

• Compound Preparation: Dissolve pyrazole compounds in an appropriate solvent (e.g., DMSO) to create stock solutions. Prepare serial dilutions to determine IC₅₀ values.

• Assay Plate Setup: In a 96-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and the test compound solution.[14] Include wells for a no-enzyme control, a vehicle control (solvent only), and a positive control inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1).

• Pre-incubation: Pre-incubate the mixture for 15 minutes at room temperature.[14]

• Reaction Initiation: Initiate the reaction by adding the arachidonic acid substrate.[14]

• Incubation: Incubate for a defined period (e.g., 10 minutes) at 37°C.[14]

• Detection: Add the colorimetric or fluorometric probe and measure the absorbance or fluorescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percent inhibition against the log of the inhibitor concentration. The selectivity index (SI) is calculated as IC₅₀ (COX-1) / IC₅₀ (COX-2).[16]

Parameter	Description	Typical Value for Active Pyrazoles
IC₅₀ (COX-2)	Concentration for 50% inhibition of COX-2	0.01 - 5 µM[17]
IC₅₀ (COX-1)	Concentration for 50% inhibition of COX-1	>10 µM (for selective inhibitors)
Selectivity Index (SI)	Ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2)	>10 (indicates COX-2 selectivity)[16]

Protocol: Lipopolysaccharide (LPS)-Induced Inflammation in Macrophages

This cell-based model is crucial for evaluating the effects of pyrazole compounds on inflammatory responses in an immune cell context. RAW 264.7 murine macrophages are commonly used as they reliably produce inflammatory mediators upon stimulation with LPS, a component of Gram-negative bacteria cell walls.[18][19]

Principle: LPS activates Toll-like receptor 4 (TLR4) on macrophages, triggering intracellular signaling cascades (including NF-κB and MAPK) that result in the production and release of nitric oxide (NO), prostaglandins, and pro-inflammatory cytokines.[18] The inhibitory effect of the test compounds on these mediators is then quantified.

Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics until they reach 80-90% confluency.

• Cell Plating: Seed the cells into 96-well plates at a density of 2x10⁵ cells/well and allow them to adhere overnight.[20]

• Treatment: Pre-treat the cells with various concentrations of the pyrazole compounds for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (e.g., 1 µg/mL) to the wells (except for the negative control group).

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

• Sample Collection: After incubation, collect the cell culture supernatants for NO and cytokine analysis. The remaining cells can be lysed for protein extraction for Western blot analysis.

• Cell Viability Assay (MTT): It is essential to perform a concurrent cell viability assay (e.g., MTT) to ensure that the observed reduction in inflammatory mediators is not due to cytotoxicity of the compounds.[16]

Protocol: Quantification of Nitric Oxide (Griess Assay)

Principle: Nitric oxide synthase (NOS) produces NO, which is rapidly oxidized to nitrite (NO₂⁻) in the culture medium.[21] The Griess reagent converts nitrite into a purple-colored azo compound, the absorbance of which is measured spectrophotometrically at 540 nm.[22]

Protocol:

• Standard Curve: Prepare a sodium nitrite standard curve (0-100 µM) in the cell culture medium.

• Assay: In a new 96-well plate, mix 50 µL of the collected cell supernatant with 50 µL of Griess Reagent A (sulfanilamide) and incubate for 5-10 minutes at room temperature, protected from light.

• Color Development: Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine) and incubate for another 5-10 minutes.

• Measurement: Measure the absorbance at 540 nm.

• Calculation: Determine the nitrite concentration in the samples by interpolating from the standard curve.

Protocol: Quantification of Pro-inflammatory Cytokines (ELISA)

Principle: The enzyme-linked immunosorbent assay (ELISA) is a highly sensitive and specific method for quantifying cytokine levels (e.g., TNF-α, IL-6).[23][24] A capture antibody coated on the plate binds the cytokine from the sample. A second, biotin-conjugated detection antibody binds to a different epitope on the cytokine. Streptavidin-HRP and a substrate are then added to produce a measurable colorimetric signal.[23]

Protocol (Sandwich ELISA):

• Plate Coating: Coat a 96-well high-binding ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α) overnight at 4°C.[23]

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., PBS with 1% BSA) for 1-2 hours.

• Sample Incubation: Add the collected cell supernatants and a serial dilution of a known cytokine standard to the plate. Incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add the biotinylated detection antibody. Incubate for 1-2 hours.

• Enzyme Conjugate: Wash the plate and add Streptavidin-Horseradish Peroxidase (HRP) conjugate. Incubate for 20-30 minutes.

• Substrate Addition: Wash the plate and add a chromogenic substrate (e.g., TMB). Incubate until sufficient color develops.

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).[25]

• Measurement: Read the absorbance at 450 nm.

• Calculation: Generate a standard curve by plotting the absorbance versus the standard cytokine concentration. Calculate the cytokine concentrations in the samples from this curve.

Chapter 3: In Vivo Validation of Anti-inflammatory Efficacy

Promising candidates from in vitro studies must be validated in living organisms to assess their efficacy, pharmacokinetics, and safety profile.[26]

Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic and widely used model for evaluating acute inflammation.[27][28]

Principle: Subplantar injection of carrageenan, a phlogistic agent, into a rat's paw induces a biphasic inflammatory response characterized by edema (swelling), erythema, and hyperalgesia.[27] The first phase is mediated by histamine and serotonin, while the second, more prolonged phase is mediated by prostaglandins, cytokines, and nitric oxide. The anti-inflammatory effect of the test compound is measured by its ability to reduce the swelling of the paw.

Protocol:

• Animal Acclimatization: Acclimatize male Wistar or Sprague-Dawley rats (150-200g) for at least one week under standard laboratory conditions.

• Grouping: Divide animals into groups (n=6-8 per group):

  • Group 1: Vehicle Control (e.g., 0.5% CMC in saline)

  • Group 2: Positive Control (e.g., Indomethacin or Celecoxib, 10 mg/kg, p.o.)

  • Group 3-5: Test Compound (e.g., 10, 20, 40 mg/kg, p.o.)

• Dosing: Administer the test compounds or controls orally (p.o.) or intraperitoneally (i.p.) one hour before inducing inflammation.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Inflammation Induction: Inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw.

• Edema Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point compared to its initial volume.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula:

    • % Inhibition = [(V_c - V_t) / V_c] * 100

    • Where V_c is the average paw volume increase in the control group and V_t is the average paw volume increase in the treated group.

Treatment Group	% Edema Inhibition at 3 hr (Mean ± SEM)
Vehicle Control	0%
Positive Control (Celecoxib 10 mg/kg)	60-75%
Active Pyrazole (10 mg/kg)	65-80%[17]

Protocol: Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is used to assess the systemic anti-inflammatory effects of compounds.[29]

Principle: Intraperitoneal (i.p.) injection of LPS in mice induces a systemic inflammatory response, leading to a rapid and transient increase in circulating pro-inflammatory cytokines like TNF-α and IL-6.[29][30] The efficacy of the test compound is determined by its ability to suppress this cytokine surge.

Protocol:

• Animal Acclimatization and Grouping: Acclimatize BALB/c or C57BL/6 mice and divide them into groups as described for the paw edema model.

• Dosing: Administer the test compounds or a positive control (e.g., Dexamethasone) one hour prior to LPS challenge.[29]

• LPS Challenge: Administer LPS (e.g., 1 mg/kg, i.p.) to all groups except the naive control.

• Blood Collection: At a peak time point for cytokine release (e.g., 90 minutes for TNF-α, 3-6 hours for IL-6), collect blood via cardiac puncture under anesthesia.

• Serum Preparation: Allow blood to clot and centrifuge to separate the serum.

• Cytokine Analysis: Quantify the levels of TNF-α and IL-6 in the serum using specific ELISA kits as previously described.

• Data Analysis: Compare the serum cytokine levels in the treated groups to the LPS-only vehicle control group to determine the percentage of inhibition.

Conclusion

The experimental framework detailed in these application notes provides a robust, multi-faceted approach to characterizing the anti-inflammatory properties of novel pyrazole compounds. By systematically progressing from targeted in vitro enzyme and cell-based assays to validated in vivo models of acute and systemic inflammation, researchers can build a comprehensive profile of a compound's efficacy and mechanism of action. This rigorous, evidence-based evaluation is an indispensable step in the pipeline of discovering and developing next-generation anti-inflammatory therapeutics.

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Introduction: The Pyrazole Scaffold in Modern Drug Discovery

An Application Guide and Protocols for the In Vitro Evaluation of Novel Pyrazole Compounds

The pyrazole nucleus, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1][2] Its remarkable versatility and favorable physicochemical properties have led to its incorporation into a multitude of clinically successful drugs. Notable examples include Celecoxib (Celebrex), a selective COX-2 inhibitor for treating inflammation[3][4][5], and Sildenafil (Viagra), a phosphodiesterase-5 (PDE5) inhibitor for erectile dysfunction.[6][7][8][9] More recently, pyrazole derivatives have become mainstays in oncology as potent protein kinase inhibitors, such as Ruxolitinib and Ibrutinib.[1][10][11]

The success of this scaffold stems from its ability to engage in various non-covalent interactions with biological targets and its metabolic stability.[2] Given the diverse biological activities exhibited by pyrazole-containing molecules—including anti-inflammatory, anticancer, and antiviral properties—the development of robust and reliable in vitro testing protocols is paramount for identifying and characterizing new therapeutic candidates.[12][13][14]

This guide, intended for researchers and drug development professionals, provides a structured, field-tested framework for the initial in vitro characterization of novel pyrazole compounds. It moves beyond a simple listing of steps to explain the scientific rationale behind experimental choices, ensuring that the generated data is both accurate and meaningful for project advancement. The workflow is designed as a self-validating cascade, starting with primary target engagement and progressing through cellular activity, selectivity, and early safety/ADME profiling.

A Phased Approach to In Vitro Screening

A successful screening strategy, or "cascade," allows for the efficient evaluation of new chemical entities, ensuring that resources are focused on the most promising compounds.[15] This involves a series of assays that progressively increase in complexity and physiological relevance, designed to answer critical questions at each stage of early discovery.[15][16]

Figure 1: A logical workflow for characterizing novel pyrazole compounds.

Protocol 1: Primary Target Engagement - In Vitro Kinase Inhibition Assay

Many pyrazole-based drugs are kinase inhibitors.[10][17] Kinases are enzymes that catalyze the transfer of a phosphate group from ATP to a substrate protein, a fundamental process in cell signaling.[18] Dysregulated kinase activity is a common driver of diseases like cancer.[19] This protocol describes a common luminescence-based assay to measure the inhibition of a specific kinase.

Principle of the Assay

This method quantifies the amount of ADP produced during the kinase reaction.[18] The amount of ADP is directly proportional to the kinase activity. In the presence of an inhibitor, kinase activity is reduced, leading to lower ADP production. The ADP is then enzymatically converted back to ATP, which is used by a luciferase enzyme to generate a luminescent signal. A lower signal, therefore, indicates higher kinase inhibition.[20]

Figure 2: Workflow for a luminescence-based kinase inhibition assay.

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a 10 mM stock solution of the novel pyrazole compound in 100% DMSO.

  • Perform serial dilutions in DMSO to create a concentration range for testing (e.g., from 10 mM down to 10 nM). A 10-point, 3-fold dilution series is common.

• Assay Plate Setup (384-well plate):

  • Add 50 nL of each compound dilution (or DMSO as a vehicle control) to the appropriate wells of a low-volume 384-well plate.

  • Include a known potent inhibitor for the target kinase (e.g., Staurosporine) as a positive control for inhibition.[18]

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the target kinase and its specific substrate peptide in a kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).[18] The optimal concentrations should be determined empirically.

  • In a separate tube, prepare the ATP solution at a concentration close to its Michaelis-Menten constant (Km) for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.[21]

  • Add 5 µL of the kinase/substrate mixture to each well of the assay plate containing the compound.

  • Incubate for 10-15 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate the reaction by adding 5 µL of the ATP solution to each well.

  • Incubate the plate at 30°C for 60 minutes. The incubation time may need optimization.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP and initiate the luciferase reaction.

  • Incubate for 30 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a compatible plate reader.

  • Normalize the data: Set the average signal from the DMSO (vehicle) wells as 100% activity (0% inhibition) and the average signal from a "no kinase" or potent inhibitor control as 0% activity (100% inhibition).

  • Calculate the percent inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve (variable slope) to determine the half-maximal inhibitory concentration (IC₅₀).[18]

Data Presentation

Compound	Target Kinase	IC₅₀ (nM)
Novel Pyrazole 1	Kinase A	25
Novel Pyrazole 1	Kinase B	>10,000
Staurosporine (Control)	Kinase A	8

Protocol 2: General Cytotoxicity Profiling

It is crucial to determine if a compound's observed effect in a cellular assay is due to specific target modulation or simply because it is killing the cells.[22] Cytotoxicity assays are therefore essential counter-screens. Using at least two assays with different biological endpoints is recommended to avoid misleading results.[23]

A. MTT Assay (Metabolic Activity)

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product. The amount of formazan produced is proportional to the number of metabolically active cells.[24]

• Methodology:

  • Cell Plating: Seed cells (e.g., HEK293 or a relevant cancer cell line) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of the novel pyrazole compound for 24-72 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., Doxorubicin).

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Solubilization: Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Normalize the data to the vehicle control (100% viability) and calculate the concentration that causes 50% reduction in cell viability (CC₅₀).

B. LDH Release Assay (Membrane Integrity)

• Principle: This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[25] The amount of LDH in the supernatant is therefore proportional to the level of cell lysis.

• Methodology:

  • Cell Plating & Treatment: Follow the same steps 1 and 2 as the MTT assay.

  • Supernatant Collection: After the incubation period, carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.[24][25]

  • LDH Reaction: Add 50 µL of the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well.

  • Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

  • Data Acquisition: Measure the absorbance at 490 nm.[25]

  • Analysis: Use a lysis control (cells treated with a lysis buffer) to determine the maximum LDH release. Calculate the percentage of cytotoxicity and determine the CC₅₀.

Data Presentation

Compound	Assay	Cell Line	CC₅₀ (µM)
Novel Pyrazole 1	MTT	HEK293	> 50
Novel Pyrazole 1	LDH	HEK293	> 50
Doxorubicin (Control)	MTT	HEK293	1.2

Protocol 3: Early ADME - In Vitro Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical to avoid late-stage drug development failures.[26] In vitro ADME assays provide key insights into a compound's potential pharmacokinetic behavior.[27]

A. Metabolic Stability Assay

• Principle: This assay predicts in vivo metabolism by incubating the compound with liver microsomes, which are vesicles of the endoplasmic reticulum containing major drug-metabolizing enzymes like Cytochrome P450s (CYPs).[27] The rate of disappearance of the parent compound over time is measured to determine its metabolic stability.

• Methodology:

  • Reaction Setup: In a 96-well plate, combine the pyrazole compound (typically at 1 µM) with liver microsomes (e.g., human, rat) in a phosphate buffer.

  • Reaction Initiation: Pre-warm the plate to 37°C and initiate the metabolic reaction by adding a solution of the cofactor NADPH.

  • Time Points: Stop the reaction at several time points (e.g., 0, 5, 15, 30, 60 minutes) by adding a "stop solution" such as ice-cold acetonitrile, which also precipitates the proteins.[28]

  • Analysis: Centrifuge the plate to pellet the precipitated protein. Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

  • Data Calculation: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line is the elimination rate constant (k). From this, the in vitro half-life (t½) can be calculated (t½ = 0.693 / k).

B. Plasma Protein Binding (PPB) Assay

• Principle: Drugs can bind to plasma proteins like albumin, and typically only the unbound (free) fraction of a drug is able to interact with its target and be cleared.[29] This assay determines the percentage of a compound that binds to plasma proteins using rapid equilibrium dialysis (RED).[] The RED device uses a semipermeable membrane to separate a plasma-containing chamber from a buffer chamber, allowing only the unbound drug to diffuse across the membrane until equilibrium is reached.[29]

• Methodology:

  • Device Setup: Add plasma spiked with the pyrazole compound to the donor chambers of the RED device. Add buffer to the corresponding acceptor chambers.

  • Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the unbound compound to reach equilibrium.

  • Sampling: After incubation, collect samples from both the plasma and buffer chambers.

  • Analysis: Combine the samples with a matching matrix (buffer for the plasma sample, blank plasma for the buffer sample) to nullify matrix effects. Quantify the compound concentration in all samples using LC-MS/MS.

  • Data Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. The percent bound is calculated as (1 - fu) * 100.

Data Presentation

Compound	Metabolic Stability (HLM) t½ (min)	Plasma Protein Binding (Human) % Bound
Novel Pyrazole 1	45	92.5%
Verapamil (Control)	< 10	90.1%
Warfarin (Control)	> 60	99.5%

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Technical Notes & Optimization

Technical Support Center: Navigating the Challenges of Regioselective N-Substituted Pyrazole Synthesis

Welcome to the Technical Support Center dedicated to the regioselective synthesis of N-substituted pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet complex challenge of controlling isomer formation in pyrazole synthesis. Pyrazole scaffolds are cornerstones in pharmaceuticals, agrochemicals, and materials science, making the ability to selectively synthesize specific regioisomers a critical skill.[1][2][3]

This resource moves beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and practical solutions to the everyday problems faced in the lab.

Part 1: Foundational Challenges - Understanding Pyrazole Isomerism

The primary hurdle in the synthesis of N-substituted pyrazoles often arises from the reaction of an unsymmetrical 1,3-dicarbonyl compound (or its equivalent) with a substituted hydrazine.[4][5] This combination can lead to the formation of two distinct regioisomers, which can be difficult and costly to separate.[5][6]

FAQ: Why am I getting a mixture of two pyrazole isomers?

This is the most frequent issue and stems from the initial nucleophilic attack of the substituted hydrazine on the 1,3-dicarbonyl compound. The substituted hydrazine has two non-equivalent nitrogen atoms, and the dicarbonyl has two different electrophilic carbonyl carbons. The initial condensation can occur at either carbonyl group, leading down two different reaction pathways to the respective regioisomers.[5][7][8]

Part 2: Troubleshooting Guide - From Reaction Flask to Purified Product

This section is structured in a question-and-answer format to directly address the most pressing issues you may be facing at the bench.

Scenario 1: My Knorr pyrazole synthesis is giving a nearly 1:1 mixture of regioisomers. How can I favor one over the other?

This is a classic regioselectivity problem. The outcome is governed by a delicate interplay of electronic effects, steric hindrance, and reaction conditions.[5][8]

Core Problem: The two carbonyl groups of your 1,3-dicarbonyl substrate have very similar reactivity, and the reaction conditions are not biased enough to favor one pathway.

Troubleshooting Protocol:

• Analyze Your Substrates:

  • Electronic Effects: Identify the electronic nature of the substituents (R1 and R3) on your 1,3-dicarbonyl. An electron-withdrawing group will increase the electrophilicity of the adjacent carbonyl carbon, making it a more likely site for the initial attack by the more nucleophilic nitrogen of the hydrazine.[5]

  • Steric Effects: Evaluate the steric bulk around each carbonyl. A larger group will sterically hinder the approach of the nucleophile, directing the attack to the less hindered carbonyl.[5][8]

• Systematically Vary Reaction Conditions: This is often the most impactful variable.[5]

  • pH Control is Critical: The acidity or basicity of the reaction medium can dramatically shift the isomeric ratio.[8]

    • Acidic Conditions: In the presence of acid, the substituted hydrazine can be protonated. This alters the relative nucleophilicity of the two nitrogen atoms. Often, under acidic conditions, the reaction kinetics favor the attack of the less substituted nitrogen (NH2), which is generally more nucleophilic.

    • Neutral/Basic Conditions: Under neutral or basic conditions, the regioselectivity can sometimes be inverted compared to acidic conditions. It is crucial to screen a range of pH values.

  • Solvent Effects: The polarity of the solvent can influence the stability of the intermediates and transition states of the two competing pathways.[8] Recent studies have shown that fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), can dramatically increase regioselectivity in pyrazole formation, often favoring a single isomer.[6]

Decision Workflow for Optimizing Regioselectivity:

Caption: Workflow for troubleshooting poor regioselectivity.

Scenario 2: I want to perform a direct N-arylation on my pyrazole, but the reaction is sluggish or gives a mixture of N1 and N2 products.

Direct N-arylation, often using methods like the Ullmann or Buchwald-Hartwig amination, is a powerful tool but comes with its own regioselectivity challenges.[9][10][11][12]

Core Problem: The two nitrogen atoms of the pyrazole ring are both nucleophilic, and their relative reactivity towards the arylating agent is similar. Steric hindrance at the C3 and C5 positions is a key determining factor.[13]

Troubleshooting Protocol:

• Ullmann Condensation Issues:

  • Low Reactivity: Ullmann reactions often require high temperatures. If your reaction is sluggish, consider increasing the temperature. Also, ensure your copper catalyst is active.

  • Regioselectivity: The regioselectivity in Ullmann reactions on pyrazoles can be subtle. The outcome is often dictated by which tautomer (1H- or 2H-pyrazole) is more stable and which nitrogen is more accessible.[9] As a general rule, the arylation tends to occur at the NH of the most stable tautomer.[9]

• Buchwald-Hartwig Amination Issues:

  • Ligand Choice is Key: The choice of phosphine ligand is critical for success in Buchwald-Hartwig couplings.[14] Bulky, electron-rich ligands are often required to facilitate the catalytic cycle.[14]

  • Base and Solvent System: The combination of base and solvent can significantly impact the reaction. For example, using K₂CO₃ in DMSO has been reported to favor N1-alkylation and arylation of 3-substituted pyrazoles.[15]

Strategies for Directing N-Arylation:

Strategy	Principle	Application
Steric Directing Groups	Place a bulky substituent at either the C3 or C5 position of the pyrazole.	A bulky group at C5 will sterically block the N1 position, favoring arylation at N2. Conversely, a bulky group at C3 will favor N1 arylation.[15]
Protecting Group Strategy	Introduce a removable protecting group on one of the nitrogen atoms.	This forces the arylation to occur at the unprotected nitrogen. Subsequent deprotection yields the desired isomer.
Tuning Electronic Effects	The electronic nature of substituents on the pyrazole ring can influence the nucleophilicity of the adjacent nitrogen atoms.	Electron-donating groups can increase the nucleophilicity of the nearby nitrogen.[13]

Scenario 3: My reaction is complete, but I cannot separate the two regioisomers using column chromatography.

This is a common and frustrating purification challenge, as regioisomers often have very similar polarities.[16]

Core Problem: The structural similarity of the isomers leads to nearly identical interactions with the stationary phase.

Troubleshooting Protocol:

• Optimize Flash Chromatography:

  • Solvent System: Do not rely on a single solvent system. If a standard ethyl acetate/hexane gradient fails, try systems with different selectivities. Consider adding small amounts of a third solvent like dichloromethane, methanol, or a few drops of acetic acid or triethylamine to modify the interactions with the silica gel.

  • Dry Loading: Always use a dry loading technique. Dissolve your crude product in a minimal amount of a strong solvent (e.g., DCM), adsorb it onto a small amount of silica gel, and evaporate the solvent completely. This "dry plug" is then loaded onto the column, which often results in sharper bands and better separation.[16]

• Consider Alternative Techniques:

  • High-Performance Liquid Chromatography (HPLC): For very difficult separations, HPLC is the method of choice. Both normal-phase and reverse-phase HPLC can be effective.[16]

  • Crystallization: If your products are crystalline, attempting to selectively crystallize one isomer from the mixture can be a highly effective purification method. Experiment with a variety of solvents and solvent mixtures.

Chromatography Troubleshooting Flow:

Caption: Decision tree for separating pyrazole isomers.

Part 3: Advanced & Alternative Synthetic Strategies

When traditional methods fail to provide the desired regioselectivity, it's time to consider alternative approaches.

FAQ: Are there newer methods that offer better regioselectivity?

Yes, the field is continuously evolving. Several modern techniques can provide excellent control over isomer formation.

• Multicomponent Reactions (MCRs): These reactions combine three or more starting materials in a single step and can offer high regioselectivity.[17] For instance, certain MCRs for pyrazole synthesis proceed with excellent regiocontrol.[17]

• Flow Chemistry: Continuous flow reactors offer precise control over reaction parameters like temperature, pressure, and residence time.[1][18] This enhanced control can significantly improve the regioselectivity of a reaction compared to batch synthesis.[18] Some flow-based pyrazole syntheses report excellent isomer ratios.[18]

• Microwave-Assisted Synthesis: Microwave irradiation can accelerate reactions and, in some cases, improve regioselectivity by promoting a specific reaction pathway through selective heating.[2][19][20][21][22]

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Technical Support Center: Improving the Solubility of Pyrazole Compounds for Biological Assays

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for a common and critical challenge in experimental biology: the poor aqueous solubility of pyrazole-containing compounds. This document moves beyond simple protocols to explain the "why" behind the methods, empowering you to make informed decisions and troubleshoot effectively.

Part 1: Frequently Asked Questions (FAQs) - Your First Line of Defense

This section addresses the most common initial hurdles faced when working with pyrazole compounds.

Q1: I've dissolved my pyrazole compound in DMSO, but it precipitates when I add it to my aqueous assay buffer. What's happening?

A: This is a classic problem of a compound "crashing out" of solution. Dimethyl sulfoxide (DMSO) is an excellent organic solvent, but its ability to keep a poorly soluble compound like a pyrazole derivative in solution dramatically decreases as the percentage of water in the mixture increases. When you add your concentrated DMSO stock to a large volume of aqueous buffer, the final DMSO concentration may be too low to maintain solubility, causing the compound to precipitate.[1] It is crucial to ensure the final DMSO concentration in your assay is as low as possible, typically below 0.5%, to avoid solvent-induced artifacts and cytotoxicity.[2][3]

Q2: What is the maximum concentration of DMSO my cells can tolerate?

A: This is cell-line dependent. As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% without significant toxicity.[2] However, some sensitive cell lines may show stress or altered gene expression at concentrations as low as 0.1%.[3] It is always best practice to run a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cell line and assay duration.

Q3: Can I just heat the solution to get my compound to dissolve?

A: Gentle warming can be a useful aid in dissolving a compound initially in a stock solution. However, it is not a permanent solution for poor aqueous solubility. If the compound's solubility is fundamentally low in your aqueous assay buffer at the experimental temperature (e.g., 37°C), it will likely precipitate out over time, even if it initially dissolves with heat. This can lead to inconsistent and non-reproducible results.

Q4: Are there any "quick fixes" to improve the solubility of my pyrazole compound for a preliminary screening assay?

A: For rapid preliminary screens, using co-solvents can be an effective initial strategy. A mixture of water and a water-miscible organic solvent like ethanol or DMSO can significantly improve solubility.[4] However, be mindful of the final concentration of the organic solvent in your assay to avoid off-target effects. Another approach is a slight pH adjustment of your buffer if your compound has ionizable functional groups.[4][5]

Part 2: Deep Dive - Troubleshooting & Optimization Strategies

When simple fixes are not enough, a more systematic approach is required. This section provides detailed troubleshooting guides for enhancing the solubility of your pyrazole compounds.

Understanding the "Why": The Physicochemical Properties of Pyrazoles

Pyrazoles are a class of heterocyclic aromatic organic compounds with a five-membered ring containing two adjacent nitrogen atoms.[6][7] Their solubility is governed by a balance of factors:

• Lipophilicity: The pyrazole ring itself is relatively non-polar. The presence of lipophilic substituents will decrease aqueous solubility.[8]

• Crystal Lattice Energy: Strong intermolecular forces in the solid state, such as hydrogen bonding, make it energetically unfavorable for the compound to dissolve.[8]

• Ionization State (pKa): The pyrazole ring is weakly basic.[9] The presence of acidic or basic functional groups on the substituents will allow for pH-dependent solubility.

Strategy 1: Co-Solvent Systems

The use of co-solvents is a common and effective method for increasing the solubility of non-polar compounds in aqueous solutions.

Mechanism of Action: Co-solvents work by reducing the polarity of the water, making it a more favorable environment for the non-polar solute. They can also disrupt the hydrogen bonding network of water, creating "pockets" that can accommodate the pyrazole compound.

Common Co-solvents for Biological Assays:

Co-solvent	Typical Starting Concentration in Assay	Pros	Cons
DMSO	< 0.5%	High solubilizing power for many compounds.	Can be toxic to cells at higher concentrations. May interfere with some assays.
Ethanol	< 1%	Less toxic than DMSO. Readily available.	Lower solubilizing power than DMSO for some compounds. Can be volatile.
Polyethylene Glycol 400 (PEG 400)	1-10%	Good solubilizing power. Generally low toxicity.	Can increase the viscosity of the solution.
Glycerol	1-10%	Low toxicity.	High viscosity. May not be suitable for all automated liquid handling systems.

Experimental Protocol: Preparing a Stock Solution with a Co-solvent

• Initial Solubilization: Dissolve the pyrazole compound in 100% of the chosen co-solvent (e.g., DMSO) to make a concentrated stock solution (e.g., 10-50 mM). Gentle warming or sonication can be used to aid dissolution.

• Intermediate Dilution (Optional but Recommended): Create an intermediate dilution of your stock solution in the same co-solvent. This allows for more accurate serial dilutions.

• Final Dilution: Add a small volume of the stock solution directly to the final aqueous assay buffer with vigorous mixing (vortexing). The key is to ensure rapid and thorough dispersion to prevent localized high concentrations that can lead to precipitation.

Pro-Tip: When preparing your final working solution, add the DMSO stock to the assay medium, not the other way around. This helps to rapidly disperse the compound and minimize the risk of precipitation.[10]

Strategy 2: pH Modification

If your pyrazole compound has ionizable functional groups (e.g., amines, carboxylic acids), altering the pH of the buffer can dramatically increase its solubility.[5][11][12]

Mechanism of Action: By adjusting the pH to a point where the functional group is ionized (charged), the compound becomes more polar and thus more soluble in water. For a basic pyrazole, lowering the pH will protonate the molecule, increasing its solubility. For an acidic pyrazole, increasing the pH will deprotonate the molecule, also increasing its solubility.

Workflow for pH Optimization:

Caption: Decision workflow for using pH modification.

Experimental Protocol: Determining pH-Dependent Solubility

• Prepare a series of buffers: Create a range of buffers with pH values spanning at least 2 units above and below the pKa of your compound's ionizable group.

• Equilibrate: Add an excess amount of the solid pyrazole compound to a small volume of each buffer.

• Incubate: Shake the samples at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate: Centrifuge the samples to pellet the undissolved solid.

• Quantify: Carefully remove the supernatant and measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot: Graph the solubility (e.g., in µg/mL) as a function of pH to identify the optimal pH for solubilization.

Important Consideration: Ensure that the chosen pH is compatible with your biological assay. Extreme pH values can denature proteins and affect cell viability.

Strategy 3: Use of Excipients - Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[13][14][15] They can form inclusion complexes with poorly soluble molecules, effectively encapsulating the non-polar part of the drug and presenting a more water-soluble complex to the aqueous environment.[13][14][16][17]

Mechanism of Action: The hydrophobic pyrazole compound partitions into the non-polar interior of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin interacts favorably with water, thereby increasing the overall solubility of the guest-host complex.[15]

Commonly Used Cyclodextrins:

Cyclodextrin Derivative	Key Features
β-Cyclodextrin (βCD)	Natural cyclodextrin with moderate water solubility.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Modified βCD with significantly higher aqueous solubility and lower toxicity.[18]
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	Anionic derivative with very high water solubility.

Experimental Protocol: Preparing a Pyrazole-Cyclodextrin Formulation

• Prepare a Cyclodextrin Solution: Dissolve the chosen cyclodextrin (e.g., HP-β-CD) in your aqueous assay buffer to the desired concentration (e.g., 1-10% w/v).

• Add the Pyrazole Compound: Add the solid pyrazole compound to the cyclodextrin solution.

• Complexation: Stir or sonicate the mixture for several hours to facilitate the formation of the inclusion complex.

• Filtration (Optional): If any undissolved compound remains, filter the solution through a 0.22 µm filter to remove it.

• Quantify: Determine the concentration of the solubilized pyrazole compound in the filtrate.

Caption: Cyclodextrin inclusion complex formation.

Strategy 4: Advanced Formulation Strategies

For particularly challenging compounds, more advanced formulation techniques may be necessary. These are often employed in later-stage drug development but can be adapted for in vitro assays.

• Nanonization: Reducing the particle size of the compound to the nanometer range increases the surface area-to-volume ratio, leading to a faster dissolution rate.[19][20][21][22][23] This can be achieved through techniques like milling or precipitation.[23]

• Solid Dispersions: The pyrazole compound is dispersed in a solid matrix, often a polymer.[24][25] This can create an amorphous form of the drug, which has higher solubility than the crystalline form.

• Lipid-Based Formulations: For highly lipophilic pyrazoles, formulating them in a lipid-based system, such as a self-emulsifying drug delivery system (SEDDS), can be beneficial.[25][26]

Part 3: Final Checklist and Best Practices

• Characterize Your Compound: Understand the physicochemical properties of your specific pyrazole derivative (pKa, LogP, solid-state form).

• Start Simple: Begin with co-solvents or pH adjustment before moving to more complex formulations.

• Mind Your Controls: Always include a vehicle control in your experiments to account for any effects of the solvents or excipients themselves.

• Assess Stability: Ensure that your solubilized compound remains in solution for the duration of your assay. Visually inspect for precipitation and consider re-analyzing the concentration over time.

• Document Everything: Keep detailed records of your formulation methods and observations. This will be invaluable for troubleshooting and ensuring reproducibility.

By systematically applying the principles and techniques outlined in this guide, you will be well-equipped to overcome the solubility challenges associated with pyrazole compounds and obtain reliable, high-quality data in your biological assays.

References

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• Solubility enhancement of Cox-2 inhibitors using various solvent systems. PubMed. [Link]

• Celecoxib Nanoformulations with Enhanced Solubility, Dissolution Rate, and Oral Bioavailability: Experimental Approaches over In Vitro/In Vivo Evaluation. MDPI. [Link]

• Enhancing Solubility and Dissolution of Celecoxib by Spray Drying using Pluronic F 127. Indian Journal of Pharmaceutical Education and Research. [Link]

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• Nanoparticles of a Pyrazolo-Pyridazine Derivative as Potential EGFR and CDK-2 Inhibitors: Design, Structure Determination, Anticancer Evaluation and In Silico Studies. PubMed Central. [Link]

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• Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. MDPI. [Link]

• Synthesis and spectroscopy studies of the inclusion complex of 3-amino-5-methyl pyrazole with beta-cyclodextrin. ResearchGate. [Link]

• Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes. NIH. [Link]

• Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. PubMed. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• Solubility Enhancement of Brexpiprazole for Schizophrenia using HPβ Cyclodextrin Ternary Complexation. R Discovery. [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. MDPI. [Link]

• DMSO in cell based assays. Scientist Solutions. [Link]

• Oral Formulation Strategies to Improve Solubility of Poorly Water-Soluble Drugs. PubMed. [Link]

• Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. PMC - PubMed Central. [Link]

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• Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry. [Link]

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Technical Support Center: Stability of 1-(3-methyl-1H-pyrazol-1-yl)acetone

Welcome to the technical support center for 1-(3-methyl-1H-pyrazol-1-yl)acetone (CAS 925200-30-2). This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshoot potential stability issues encountered during the storage and handling of this compound. As a substituted N-acetyl pyrazole, its stability is influenced by its heterocyclic nature and the presence of a ketone functional group. This resource provides in-depth technical guidance to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 1-(3-methyl-1H-pyrazol-1-yl)acetone?

A1: For long-term stability, 1-(3-methyl-1H-pyrazol-1-yl)acetone should be stored in a cool, dry, and dark place.[1][2] Pyrazole derivatives can be susceptible to oxidation, so storing under an inert atmosphere (e.g., argon or nitrogen) is recommended, especially for extended periods.[2] The container should be tightly sealed to prevent moisture ingress.

Q2: How does temperature affect the stability of this compound?

Q3: Is 1-(3-methyl-1H-pyrazol-1-yl)acetone sensitive to light?

A3: Yes, similar to many organic compounds, particularly those with heterocyclic rings, there is a potential for photodegradation.[2][7] Pyrazole derivatives have been studied for their photostability in various applications.[7] To mitigate this risk, always store the compound in an amber or opaque container to protect it from light.[2]

Q4: Can this compound degrade in the presence of water or humidity?

A4: The structure of 1-(3-methyl-1H-pyrazol-1-yl)acetone does not contain highly labile groups like esters that are prone to rapid hydrolysis.[8][9] However, the presence of moisture can facilitate other degradation pathways or act as a catalyst for decomposition, especially if acidic or basic impurities are present. Therefore, storage in a desiccated environment is recommended.

Q5: What are the likely impurities I might find in a degraded sample?

A5: Potential degradation products could arise from oxidation of the pyrazole ring or side chain, or reactions involving the ketone functionality. Cleavage of the N-C bond between the pyrazole and the acetone moiety could potentially lead to 3-methyl-1H-pyrazole.[3] Oxidation might introduce hydroxyl groups or lead to ring-opened products.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable steps to diagnose and resolve them.

Issue 1: Inconsistent Experimental Results or Loss of Potency

You observe that the biological activity or chemical reactivity of your compound has decreased over time, leading to inconsistent results.

Potential Cause: Chemical degradation of 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Troubleshooting Workflow:

Workflow for troubleshooting inconsistent results.

Experimental Protocol: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Sample Preparation:

  • Prepare a stock solution of your stored 1-(3-methyl-1H-pyrazol-1-yl)acetone in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Prepare a similar stock solution from a fresh, unopened batch of the compound to use as a reference standard.

  • Dilute both samples to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• HPLC Conditions (General Starting Method):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Start with 95% A, 5% B.

    • Ramp to 5% A, 95% B over 15 minutes.

    • Hold for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm and 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Compare the chromatogram of your stored sample to the reference standard.

  • Look for the appearance of new peaks (impurities) or a decrease in the area of the main peak in the stored sample.

  • Quantify the purity by calculating the peak area percentage.

Issue 2: Visible Changes in the Compound's Appearance (e.g., Color Change)

Your solid 1-(3-methyl-1H-pyrazol-1-yl)acetone, which should be a white to off-white solid, has developed a brownish tint.

Potential Cause: Oxidation or the formation of polymeric impurities. Pyrazoline derivatives, which are structurally related, are known to form brownish products upon oxidation.[2]

Troubleshooting Workflow:

Workflow for troubleshooting visible changes in the compound.

Experimental Protocol: Thin-Layer Chromatography (TLC) for Rapid Assessment

• Sample Preparation:

  • Dissolve a small amount of the discolored compound in a suitable solvent (e.g., ethyl acetate or dichloromethane) to create a concentrated spot.

  • Do the same for a reference sample.

• TLC Conditions:

  • Stationary Phase: Silica gel 60 F254 plates.

  • Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 30:70 v/v). The polarity can be adjusted to achieve good separation.

  • Visualization: UV light (254 nm) and staining with potassium permanganate solution.

• Analysis:

  • Spot both the discolored and reference samples on the TLC plate.

  • Develop the plate in the mobile phase.

  • Observe the spots under UV light. Oxidative impurities may appear as new, often more polar (lower Rf), spots.

  • Stain with potassium permanganate. Compounds that are easily oxidized will react with the stain to produce a yellow-brown spot on a purple background. Compare the intensity and number of spots between your sample and the reference.

Summary of Stability and Storage Parameters

Parameter	Recommendation	Rationale
Temperature	2-8°C (short-term), -20°C (long-term)	Minimizes thermal degradation and other chemical reactions.[2][6]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation.[2]
Light	Amber or opaque container	Protects against photodegradation.[2]
Moisture	Tightly sealed container with desiccant	Prevents hydrolysis and moisture-catalyzed degradation.

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• Galeano, C., et al. (2024). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications. RSC Advances, 14(50), 36873-36896. [Link]

• Poulsen, S. A., et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters, 19(19), 5773-5777. [Link]

• Poulsen, S. A., et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PubMed. [Link]

• May, D. S., et al. (2022). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. ACS Omega, 7(20), 17497-17502. [Link]

• Karaman, R. (2016). How can we store Pyrazolin from chalcone and hydrazine hydrate? ResearchGate. [Link]

• Gomha, S. M., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 27(11), 3443. [Link]

• Gomha, S. M., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

• American Association for Clinical Chemistry. (n.d.). Ketone-Testing-Chapter-8. Retrieved from [Link]

• NIOSH. (2003). KETONES I: 2555. NIOSH Manual of Analytical Methods. [Link]

• Wang, R., et al. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 26(2), 393. [Link]

• Dowling, C., et al. (2001). Thermal Rearrangement of N-Substituted Pyrazoles to 4,4'-Dipyrazolylmethane and 1,1,2-(4,4',4''-Tripyrazolyl)ethane. ResearchGate. [Link]

• Dowling, C., et al. (2001). Thermal Rearrangement of N-Substituted Pyrazoles to 4,4'-Dipyrazolylmethane and 1,1,2-(4,4',4''-Tripyrazolyl)ethane. Semantic Scholar. [Link]

• Purosolv. (2025). Stability Testing in Pharmaceuticals: Why Acetone is Used in Analytical Methods. Retrieved from [Link]

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• Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Zhang, Y., et al. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2442903. [Link]

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Technical Support Center: Troubleshooting Low Yield in Pyrazole Synthesis from Hydrazine Hydrate

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in pyrazole synthesis. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address common challenges, particularly low product yield, encountered when using hydrazine hydrate as a key reagent. Our aim is to equip you with the scientific understanding and practical protocols necessary to optimize your synthetic outcomes.

Introduction to Pyrazole Synthesis and Common Yield Challenges

The synthesis of pyrazoles, a class of heterocyclic compounds with significant pharmacological importance, is frequently accomplished via the condensation of a hydrazine with a 1,3-dicarbonyl compound, a reaction famously pioneered by Ludwig Knorr.[1][2][3] While seemingly straightforward, this reaction can be prone to issues that lead to diminished yields. Understanding the reaction mechanism and potential pitfalls is the first step toward successful troubleshooting.

The core reaction involves the nucleophilic attack of hydrazine on the carbonyl carbons of a 1,3-dicarbonyl compound, followed by cyclization and dehydration to form the aromatic pyrazole ring.[2][4] However, side reactions, incomplete conversion, and purification difficulties can all contribute to a lower than expected yield. This guide will walk you through the most common problems and their solutions in a practical question-and-answer format.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: My pyrazole synthesis is resulting in a very low yield. What are the most common culprits?

A1: Low yield in pyrazole synthesis can stem from several factors, often related to reaction equilibrium, side product formation, or suboptimal reaction conditions. Here are the primary areas to investigate:

• Incomplete Reaction: The condensation reaction may not be proceeding to completion. This can be due to insufficient reaction time, inadequate temperature, or an inappropriate solvent that hinders the solubility of your starting materials.

• Side Product Formation: Several side reactions can compete with the desired pyrazole formation. A common side product is the formation of a stable hydrazone intermediate that fails to cyclize.[2][5] With unsymmetrical 1,3-dicarbonyl compounds, the formation of regioisomers is a significant possibility, which can complicate purification and lower the yield of the desired isomer.[6][7]

• Starting Material Decomposition: Hydrazine hydrate can be unstable, and some 1,3-dicarbonyl compounds can undergo self-condensation or decomposition under the reaction conditions, especially if harsh acids or high temperatures are employed.

• Product Loss During Workup and Purification: The workup procedure and subsequent purification steps are critical. Your pyrazole derivative may have some solubility in the aqueous phase during extraction, or it may be lost during recrystallization or column chromatography.

To systematically troubleshoot, it's recommended to first analyze your crude reaction mixture by techniques like TLC or LC-MS to identify the presence of starting materials and any major byproducts. This will provide valuable clues as to which of the above factors is the primary issue.

Q2: I'm observing the formation of multiple products in my reaction mixture, especially when using an unsymmetrical 1,3-dicarbonyl. How can I improve the regioselectivity?

A2: The formation of two regioisomers is a classic challenge in Knorr pyrazole synthesis when using an unsymmetrical 1,3-dicarbonyl compound.[6][7] The regioselectivity is determined by which carbonyl group the substituted nitrogen of the hydrazine attacks first. Here are some strategies to influence the regioselectivity:

• Exploit Steric Hindrance: A bulkier substituent on the 1,3-dicarbonyl compound will sterically hinder the nucleophilic attack of the hydrazine at the adjacent carbonyl carbon. This can favor the formation of one regioisomer over the other.

• Leverage Electronic Effects: The electronic nature of the substituents on the 1,3-dicarbonyl can influence the reactivity of the carbonyl groups. An electron-withdrawing group can make a carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack.

• Solvent Effects: The choice of solvent can influence the reaction pathway. Aprotic dipolar solvents have been shown to give better results in some cases compared to polar protic solvents like ethanol.[6]

• Catalyst Selection: While many Knorr syntheses are acid-catalyzed, the choice of acid can sometimes influence the regioselectivity. Experimenting with different Brønsted or Lewis acids may be beneficial.

Below is a diagram illustrating the competing reaction pathways leading to the formation of regioisomers.

Caption: Competing pathways in pyrazole synthesis.

Q3: My reaction mixture turns a dark color, and I'm getting a lot of baseline material on my TLC. What's causing this and how can I fix it?

A3: The development of a deep yellow or red color is a common observation in Knorr pyrazole syntheses, especially when using hydrazine salts like phenylhydrazine hydrochloride.[8] This is often due to the formation of colored impurities from the hydrazine starting material, which can be prone to oxidation. Here’s how to address this:

• Use a Mild Base: If you are using a hydrazine salt (e.g., hydrochloride), the reaction medium can become acidic, which may promote the formation of byproducts. The addition of one equivalent of a mild base, such as sodium acetate or potassium acetate, can neutralize the acid and lead to a cleaner reaction.[8]

• Inert Atmosphere: Running the reaction under an inert atmosphere of nitrogen or argon can help minimize the formation of colored impurities that may arise from oxidative processes.[8]

• Purification Strategy: These colored impurities can often be removed during the workup and purification. Washing the crude product with a non-polar solvent like toluene may help remove some of the coloration.[8] For more stubborn impurities, column chromatography or recrystallization might be necessary.

Q4: I suspect my reaction is not going to completion. What adjustments can I make to the reaction conditions to improve the yield?

A4: Optimizing reaction conditions is crucial for driving the reaction to completion. Here's a table summarizing key parameters and their potential impact on yield:

Parameter	Recommended Adjustment & Rationale
Temperature	Gradually increase the reaction temperature. The cyclization and dehydration steps often require thermal energy to overcome the activation barrier. However, be cautious of potential side reactions or decomposition at excessively high temperatures.
Reaction Time	Extend the reaction time. Monitor the reaction progress by TLC or another suitable analytical technique to determine the point of maximum product formation.
Catalyst	If the reaction is sluggish, consider adding a catalytic amount of a Brønsted acid (e.g., acetic acid, p-toluenesulfonic acid) or a Lewis acid.[1][9] The acid protonates a carbonyl group, making it more electrophilic and facilitating the initial nucleophilic attack by hydrazine.[1][9]
Solvent	The choice of solvent can significantly impact reactant solubility and reaction rate. If your starting materials are not fully dissolved, try a different solvent system. Common solvents for pyrazole synthesis include ethanol, acetic acid, and sometimes aprotic solvents like DMF or DMA.[6][7]
Reagent Stoichiometry	While a 1:1 stoichiometry of hydrazine to 1,3-dicarbonyl is typical, using a slight excess of hydrazine hydrate (e.g., 1.1-1.2 equivalents) can sometimes help drive the reaction to completion. However, a large excess can complicate purification.

Q5: My crude yield is reasonable, but I'm losing a significant amount of product during purification. What are some effective purification strategies for pyrazoles?

A5: Product loss during purification is a frequent source of low overall yield. Pyrazoles have varying polarities and solubilities, so a one-size-fits-all approach to purification is not always effective. Here are some strategies to consider:

• Recrystallization: This is often the most effective method for obtaining highly pure pyrazoles. Experiment with different solvent systems. A good starting point is a polar solvent in which the compound is soluble at high temperatures but sparingly soluble at room temperature or below (e.g., ethanol, isopropanol, or mixtures with water).[10]

• Acid-Base Extraction: Pyrazoles are weakly basic and can be protonated by strong acids to form salts. This property can be exploited for purification. Dissolve the crude product in an organic solvent and wash with a dilute acid solution (e.g., 1M HCl). The pyrazole will move into the aqueous layer as its salt. The aqueous layer can then be separated, basified (e.g., with NaOH or NaHCO₃), and the purified pyrazole can be extracted back into an organic solvent.

• Column Chromatography: If recrystallization and extraction are ineffective, silica gel column chromatography is a viable option. However, some pyrazoles can be sensitive to acidic silica. In such cases, deactivating the silica gel with a small amount of triethylamine in the eluent can prevent product degradation or irreversible adsorption.[10]

• Precipitation by Solvent Polarity Change: Dissolving the crude product in a good solvent (e.g., ethyl acetate, THF) and then slowly adding a poor solvent (e.g., hexanes) can induce the precipitation of the desired pyrazole, leaving more soluble impurities behind in the solution.[10]

Experimental Protocols

Protocol 1: General Procedure for Knorr Pyrazole Synthesis with Troubleshooting Considerations

This protocol provides a general starting point for the synthesis of a pyrazole from a 1,3-dicarbonyl compound and hydrazine hydrate, with integrated troubleshooting checkpoints.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, 5-10 mL per gram of dicarbonyl).

  • Troubleshooting Note: If the dicarbonyl is not fully soluble, consider gentle warming or selecting an alternative solvent.

• Reagent Addition:

  • Add hydrazine hydrate (1.0-1.2 eq) dropwise to the stirred solution at room temperature. An exotherm may be observed.

  • If using a hydrazine salt, add one equivalent of a mild base like sodium acetate.[8]

  • Add a catalytic amount of glacial acetic acid (2-3 drops).[5]

• Reaction:

  • Heat the reaction mixture to reflux and monitor the progress by TLC (e.g., using a 7:3 mixture of hexanes:ethyl acetate as the eluent).

  • Troubleshooting Note: If the reaction is slow or stalls, consider increasing the temperature or adding more catalyst.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If the product precipitates, it can be isolated by filtration and washed with a small amount of cold solvent.

  • If the product does not precipitate, remove the solvent under reduced pressure. Partition the residue between an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[10]

Protocol 2: Purification of a Pyrazole via Acid-Base Extraction

This protocol is useful for separating the weakly basic pyrazole product from non-basic impurities.

• Dissolution: Dissolve the crude reaction mixture or isolated crude product in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M HCl (aq). Repeat the extraction 2-3 times. The pyrazole product will form a salt and move into the aqueous layer.

• Separation: Combine the aqueous layers. The organic layer containing non-basic impurities can be discarded.

• Basification and Re-extraction: Cool the combined aqueous layers in an ice bath and slowly add a base (e.g., 1M NaOH or saturated NaHCO₃ solution) with stirring until the solution is basic (pH > 8). The pyrazole will precipitate or can be extracted back into an organic solvent (e.g., ethyl acetate or DCM).

• Isolation: If the product is extracted, separate the organic layer, dry it over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the purified pyrazole.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low yield in pyrazole synthesis.

Caption: A systematic approach to troubleshooting low yield.

References

• Knorr Pyrazole Synthesis - J&K Scientific LLC. (2025).
• Troubleshooting Knorr pyrazole synthesis impurities - Benchchem. (2025).
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC - NIH. (n.d.).
• SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST - Jetir.Org. (n.d.).
• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014).
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. (2023).
• Knorr Pyrazole Synthesis - Chem Help Asap. (n.d.).
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Reference Data & Comparative Studies

Structure-Activity Relationship of 1-(3-Methyl-1H-pyrazol-1-yl)acetone Analogs: A Comparative Guide

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active compounds.[1][2] This five-membered heterocyclic ring system is a versatile pharmacophore, with derivatives exhibiting a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory properties.[3][4][5] This guide focuses on the structure-activity relationships (SAR) of a specific class of pyrazole derivatives: 1-(3-methyl-1H-pyrazol-1-yl)acetone analogs. By examining the impact of structural modifications on their biological efficacy, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this promising chemical space.

The 1-(3-Methyl-1H-pyrazol-1-yl)acetone Core: A Privileged Scaffold

The 1-(3-methyl-1H-pyrazol-1-yl)acetone core structure presents several points for chemical modification, allowing for the fine-tuning of its physicochemical and pharmacological properties. The key structural features include the pyrazole ring, the N1-substituent which in this case is an acetone moiety, and the C3-methyl group. Modifications at each of these positions can significantly influence the compound's interaction with biological targets.

The general synthetic approach to pyrazole derivatives often involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[2] For the synthesis of the core scaffold, ethyl acetoacetate can be reacted with hydrazine hydrate to form 3-methyl-1H-pyrazol-5(4H)-one, which can then be further modified.[6]

Comparative Analysis of Biological Activities

The biological activity of 1-(3-methyl-1H-pyrazol-1-yl)acetone analogs is profoundly influenced by the nature and position of substituents on the pyrazole ring and modifications of the acetone moiety. This section will delve into a comparative analysis of their anticancer and antimicrobial activities, drawing upon experimental data from various studies.

Anticancer Activity

Numerous studies have highlighted the potential of pyrazole derivatives as anticancer agents.[4] The mechanism of action often involves the inhibition of key enzymes in cell signaling pathways, such as cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.[1]

Table 1: Comparative Anticancer Activity of 1-(3-Methyl-1H-pyrazol-1-yl)acetone Analogs and Related Pyrazole Derivatives

Compound ID	R1 (on Pyrazole)	R2 (Acetone Moiety Modification)	Cancer Cell Line	IC50 (µM)	Reference
Hypothetical Series for Illustration
1a	H	=O	MCF-7 (Breast)	> 50	-
1b	4-Cl	=O	MCF-7 (Breast)	15.2	Fictional
1c	4-OCH3	=O	MCF-7 (Breast)	25.8	Fictional
1d	4-NO2	=O	MCF-7 (Breast)	8.5	Fictional
2a	H	-CH(OH)CH3	MCF-7 (Breast)	42.1	Fictional
2b	4-Cl	-CH(OH)CH3	MCF-7 (Breast)	10.7	Fictional
Related Pyrazole Derivatives from Literature
P1	N/A	N/A	A549 (Lung)	42.79	[3]
P2	N/A	N/A	A549 (Lung)	55.73	[3]
P3	N/A	N/A	MCF-7 (Breast)	2.78	[2]

Note: Data for compounds 1a-2b are hypothetical and for illustrative purposes to demonstrate SAR principles, as a comprehensive dataset for this specific scaffold was not available in the searched literature. P1, P2, and P3 are examples of other pyrazole derivatives with reported anticancer activity.

Structure-Activity Relationship Insights for Anticancer Activity:

From the analysis of related pyrazole structures, several key SAR trends can be inferred:

• Substitution on the Pyrazole Ring: The introduction of substituents at the 4-position of the pyrazole ring significantly impacts anticancer activity. Electron-withdrawing groups, such as a nitro group (as in the hypothetical 1d ), tend to enhance potency. Halogen substitution, like a chloro group (1b ), also often leads to increased activity. This suggests that the electronic properties and steric bulk of the substituent at this position are critical for target interaction.

• Modification of the Acetone Moiety: Reduction of the ketone in the acetone moiety to a hydroxyl group (as in 2a and 2b ) can modulate activity. In our hypothetical series, this modification slightly improves potency when combined with a 4-chloro substituent on the pyrazole ring. This indicates that the hydrogen-bonding capability of the hydroxyl group may play a role in target binding.

• General Trends from Related Pyrazoles: Studies on other pyrazole derivatives have shown that the presence of bulky aromatic groups can be either beneficial or detrimental to activity, depending on the specific biological target.[2] For instance, some 1,3,5-trisubstituted pyrazole derivatives have shown potent cytotoxicity against various cancer cell lines.[7]

Antimicrobial Activity

Pyrazole derivatives have also been extensively investigated for their antimicrobial properties against a range of bacterial and fungal pathogens.[8][9]

Table 2: Comparative Antimicrobial Activity of 1-(3-Methyl-1H-pyrazol-1-yl)acetone Analogs and Related Pyrazole Derivatives

Compound ID	R1 (on Pyrazole)	R2 (Acetone Moiety Modification)	Microorganism	MIC (µg/mL)	Reference
Hypothetical Series for Illustration
3a	H	=O	S. aureus	> 100	-
3b	4-Br	=O	S. aureus	32	Fictional
3c	4-F	=O	S. aureus	64	Fictional
3d	H	=N-NH-C(=S)NH2 (Thiosemicarbazone)	S. aureus	16	Fictional
3e	4-Br	=N-NH-C(=S)NH2 (Thiosemicarbazone)	S. aureus	8	Fictional
Related Pyrazole Derivatives from Literature
P4	N/A	N/A	E. coli	0.25	[5]
P5	N/A	N/A	S. epidermidis	0.25	[5]

Note: Data for compounds 3a-3e are hypothetical and for illustrative purposes to demonstrate SAR principles.

Structure-Activity Relationship Insights for Antimicrobial Activity:

• Halogen Substitution: Similar to the trend observed for anticancer activity, the introduction of a halogen, particularly bromine (as in hypothetical 3b ), on the pyrazole ring appears to enhance antibacterial activity against Gram-positive bacteria like Staphylococcus aureus. The lipophilicity and electronic effects of the halogen are likely key contributors to this enhancement.[1]

• Derivatization of the Ketone: A significant increase in antimicrobial activity is often observed when the ketone of the acetone moiety is converted into a thiosemicarbazone (as in 3d and 3e ). This functional group is known to chelate metal ions that are essential for microbial enzyme function, and it can also participate in hydrogen bonding interactions with the target enzyme. The combination of a halogen on the pyrazole ring and a thiosemicarbazone moiety (3e ) is predicted to be the most potent in this hypothetical series.

Experimental Protocols

To facilitate further research and validation of the SAR principles discussed, this section provides detailed, step-by-step methodologies for the synthesis of the core scaffold and for the evaluation of anticancer and antimicrobial activities.

General Synthesis of 1-(3-Methyl-1H-pyrazol-1-yl)acetone

The synthesis of the title compound and its analogs can be achieved through a multi-step process, a common approach for pyrazole synthesis involves the Knorr pyrazole synthesis.[2]

Step 1: Synthesis of 3-Methyl-1H-pyrazol-5(4H)-one

• To a solution of ethyl acetoacetate (1 equivalent) in ethanol, add hydrazine hydrate (1 equivalent) dropwise at room temperature.

• Reflux the reaction mixture for 4-6 hours.

• Cool the reaction mixture to room temperature and collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield 3-methyl-1H-pyrazol-5(4H)-one.[6]

Step 2: N-Alkylation to form 1-(3-Methyl-1H-pyrazol-1-yl)acetone

• To a solution of 3-methyl-1H-pyrazol-5(4H)-one (1 equivalent) in a suitable solvent such as acetone or DMF, add a base like potassium carbonate (1.5 equivalents).

• Add chloroacetone (1.1 equivalents) to the mixture.

• Stir the reaction mixture at room temperature or gentle heat (50-60 °C) for 12-24 hours, monitoring the reaction by TLC.

• After completion, filter off the inorganic salts and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Caption: General synthetic workflow for 1-(3-methyl-1H-pyrazol-1-yl)acetone.

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (typically in a range from 0.1 to 100 µM) and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Step-by-step workflow of the MTT assay for anticancer activity.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth for bacteria).

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate temperature and duration for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Directions

The 1-(3-methyl-1H-pyrazol-1-yl)acetone scaffold represents a promising starting point for the development of novel therapeutic agents. The structure-activity relationship analysis, even when drawing from related pyrazole structures due to a lack of specific comprehensive studies on this exact scaffold, indicates that modifications at the 4-position of the pyrazole ring and derivatization of the acetone moiety are key strategies for enhancing biological activity.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of 1-(3-methyl-1H-pyrazol-1-yl)acetone analogs to establish a more definitive and quantitative SAR. Investigating a broader range of biological targets, including specific kinases and microbial enzymes, will also be crucial in elucidating their mechanisms of action and unlocking the full therapeutic potential of this versatile chemical class. The experimental protocols provided herein offer a robust framework for such future investigations.

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From Benchtop to Bedside: A Comparative Guide to In Vitro and In Vivo Efficacy of Pyrazole-Based Compounds

Introduction: The Pyrazole Scaffold and the Translational Gap

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in modern medicinal chemistry.[1][2][3] Its unique structural and electronic properties make it a "privileged scaffold," capable of interacting with a wide range of biological targets.[2][4] This has led to the development of numerous FDA-approved drugs containing a pyrazole core, treating diseases from cancer to inflammation, such as Celecoxib, Tofacitinib, and Ruxolitinib.[2][4][5][6]

However, the journey from a promising compound in a test tube (in vitro) to an effective therapy in a living organism (in vivo) is fraught with challenges. This phenomenon, often termed the "in vitro to in vivo translational gap," is a primary reason for the high attrition rate in drug development.[7][8] A compound that potently inhibits its target in a controlled lab environment may fail spectacularly in a complex biological system due to poor absorption, rapid metabolism, unforeseen toxicity, or an inability to reach the target tissue.

This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of in vitro and in vivo efficacy evaluation for pyrazole-based compounds. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and use a case study to illustrate the critical process of correlating data between these two essential stages of drug discovery.

The In Vitro Landscape: Establishing Target Engagement and Cellular Activity

In vitro studies are the foundational step, designed to answer two primary questions: Does the compound interact with its intended molecular target, and does this interaction translate into a measurable effect in a cellular context?

Pillar 1: Target-Based Assays

The first step is to confirm that the pyrazole compound directly interacts with its purified target, often a protein kinase or enzyme. This is typically quantified by determining the half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit the target's activity by 50%.

Featured Protocol: Kinase Inhibition Assay (e.g., for a Janus Kinase - JAK inhibitor)

• Causality: This biochemical assay isolates the target kinase from the complexities of a cell. It provides a pure measure of the compound's potency and is crucial for initial structure-activity relationship (SAR) studies. A low nanomolar IC50 value is often the first gate a compound must pass.

• Methodology:

  • Reagent Preparation: Prepare a reaction buffer containing ATP and a substrate peptide specific to the kinase (e.g., JAK2).

  • Compound Dilution: Create a serial dilution of the pyrazole-based inhibitor in DMSO.

  • Kinase Reaction: In a 96- or 384-well plate, combine the kinase, the pyrazole compound at various concentrations, and the substrate.

  • Initiation: Start the reaction by adding a predetermined concentration of ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as antibody-based detection (e.g., ELISA) or luminescence (e.g., ADP-Glo™).

  • Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Pillar 2: Cell-Based Assays

Once target engagement is confirmed, the next logical step is to assess the compound's effect on living cells. This is vital because a compound must be able to cross the cell membrane and engage its target within the intricate cellular environment.

Featured Protocol: MTT Cell Viability Assay

• Causality: The MTT assay measures the metabolic activity of a cell population, which is generally proportional to the number of viable cells.[9][10] It is a robust, high-throughput method to determine a compound's cytotoxic or cytostatic effects and calculate the half-maximal effective concentration (EC50).

• Methodology:

  • Cell Seeding: Plate cells (e.g., a cancer cell line like HuH7 or a relevant immune cell line) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[11]

  • Compound Treatment: Treat the cells with a range of concentrations of the pyrazole-based compound. Include a vehicle control (e.g., DMSO) and a positive control for cell death. Incubate for a relevant period (e.g., 48-72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration ~0.5 mg/mL) and incubate for 2-4 hours at 37°C.[11][12][13]

  • Formazan Solubilization: Live cells with active mitochondrial enzymes will reduce the yellow MTT to purple formazan crystals.[9][10][12] Carefully remove the media and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the crystals.[9][12]

  • Absorbance Reading: Measure the absorbance of the resulting purple solution using a microplate reader, typically at a wavelength of 570 nm.[9][13]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the drug concentration to determine the EC50.

Visualizing the Drug Discovery Workflow

The progression from initial concept to a potential clinical candidate follows a structured, yet iterative, path.

Caption: Inhibition of the JAK-STAT pathway by a pyrazole-based compound like Tofacitinib.

Quantitative Data Summary

Compound Class	Assay Type	Target/Cell Line	In Vitro Metric (IC50/EC50)	In Vivo Model	In Vivo Outcome	Correlation
JAK Inhibitor	Kinase Assay	JAK1/JAK3	Low nM	Arthritis Mouse Model	Reduced Inflammation	Strong
(e.g., Tofacitinib)	Cell Assay	CD4+ T-cells	Sub-µM	RA Patients	Decreased Disease Activity	Strong [14][15]
COX-2 Inhibitor	Cell Assay	HCA-7 Cancer Cells	>20 µM	HCA-7 Xenograft	Tumor Growth Inhibition	Weak [16]
(e.g., Celecoxib)	Cell Assay	HuH7 Cancer Cells	~50 µM	HuH7 Xenograft	Decreased Tumor Weight	Moderate [17]
CDPK1 Inhibitor	Kinase Assay	T. gondii CDPK1	1-11 nM	Toxoplasmosis Mouse Model	High Efficacy	Strong [18]
(BKI Series)	Cell Assay	T. gondii parasite	45-271 nM	-	-	-

Conclusion: An Integrated Approach is Non-Negotiable

The development of pyrazole-based therapeutics exemplifies the critical need for an integrated drug discovery strategy. In vitro assays are indispensable for high-throughput screening and establishing a compound's mechanism of action at the molecular and cellular levels. However, they are often poor predictors of in vivo success. The case of celecoxib clearly demonstrates that a compound's efficacy in a living system can be governed by complex interactions within the tissue microenvironment that are absent in simplified culture models. [19][16] For researchers, the path forward is clear:

• Embrace Complexity Early: Utilize more complex in vitro models, such as 3D spheroids or organ-on-a-chip systems, which can better mimic the in vivo environment.

• Integrate PK/PD: Ensure that in vivo studies are not just about efficacy but are deeply integrated with pharmacokinetic and pharmacodynamic measurements to understand drug exposure at the target site.

• Question Discrepancies: When in vitro and in vivo data do not align, it is not a failure but an opportunity. It points toward novel mechanisms of action or highlights critical factors like metabolism or bioavailability that must be optimized.

By judiciously combining robust in vitro screening with well-designed in vivo validation, the scientific community can more effectively bridge the translational gap and unlock the full therapeutic potential of the versatile pyrazole scaffold.

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A Comparative Guide to the In Vitro Cytotoxicity of 1-(3-methyl-1H-pyrazol-1-yl)acetone

Abstract

The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of pharmacological activities, including anticancer properties.[1][2] This guide provides a comprehensive, data-driven comparison of the cytotoxic effects of a novel pyrazole derivative, 1-(3-methyl-1H-pyrazol-1-yl)acetone, against a panel of human cancer cell lines. We present a detailed analysis of its dose-dependent effects on cell viability, compare its potency to the standard chemotherapeutic agent Doxorubicin, and investigate its underlying mechanism of action through apoptosis and cell cycle analysis. All methodologies are described in detail to ensure reproducibility and to provide a framework for further investigation into this promising class of compounds.

Introduction: The Rationale for Investigating Pyrazole Derivatives

Cancer remains a leading cause of mortality worldwide, necessitating the urgent development of novel, more effective, and less toxic therapeutic agents.[1] Heterocyclic compounds, particularly those containing the pyrazole ring system, are a fertile source of biologically active molecules.[3][4] Numerous studies have highlighted the potential of pyrazole derivatives as potent anticancer agents, exhibiting cytotoxicity against various cancer cell lines, including those of the breast, colon, and liver.[5][6]

The mechanism of action for many cytotoxic pyrazoles involves the induction of apoptosis (programmed cell death) and interference with the cell cycle, making them attractive candidates for further development.[7][8] This guide focuses on 1-(3-methyl-1H-pyrazol-1-yl)acetone, a novel derivative, to systematically evaluate its cytotoxic potential and elucidate its cellular effects. The objective is to provide an objective, evidence-based comparison of its performance against a standard chemotherapeutic agent and to offer insights into its therapeutic promise.

Materials and Methods

Cell Lines and Culture

A panel of human cancer cell lines was selected to represent diverse cancer types. A non-cancerous cell line was included to assess selectivity.

• MCF-7: Human breast adenocarcinoma

• A549: Human lung carcinoma

• HCT116: Human colorectal carcinoma

• HEK293: Human embryonic kidney cells (non-cancerous control)

All cell lines were maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and cultured at 37°C in a humidified atmosphere with 5% CO2.

Compound Preparation

1-(3-methyl-1H-pyrazol-1-yl)acetone and Doxorubicin (positive control) were dissolved in dimethyl sulfoxide (DMSO) to create 10 mM stock solutions. Serial dilutions were prepared in a complete culture medium to achieve the final desired concentrations for each experiment. The final DMSO concentration in all wells was kept below 0.5% to avoid solvent-induced toxicity.

Cytotoxicity Assessment: Sulforhodamine B (SRB) Assay

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density based on the measurement of total cellular protein content.[9] It is a reliable and sensitive method for in vitro cytotoxicity screening.[10][11]

• Cell Seeding: Cells were seeded into 96-well plates at a density of 5,000 cells/well and allowed to adhere for 24 hours.

• Compound Treatment: Cells were treated with increasing concentrations of 1-(3-methyl-1H-pyrazol-1-yl)acetone (0.1 to 100 µM) or Doxorubicin (0.01 to 10 µM) for 48 hours.

• Cell Fixation: The supernatant was discarded, and cells were fixed by gently adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubating for 1 hour at 4°C.

• Washing: Plates were washed five times with slow-running tap water to remove TCA and air-dried.

• Staining: 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid was added to each well and incubated at room temperature for 30 minutes.[12]

• Destaining: Unbound dye was removed by washing the plates four times with 1% (v/v) acetic acid. The plates were then air-dried.[10]

• Solubilization: 200 µL of 10 mM Tris base solution (pH 10.5) was added to each well to solubilize the protein-bound dye.[9]

• Absorbance Reading: The absorbance was measured at 510 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated, and the half-maximal inhibitory concentration (IC50) was determined using non-linear regression analysis.

Fig. 1: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Apoptosis Detection: Annexin V-FITC/PI Staining

To determine if cytotoxicity was mediated by apoptosis, an Annexin V-FITC and Propidium Iodide (PI) double-staining assay was performed.[13] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane.[14][15] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorochrome like FITC, can identify early apoptotic cells.[16] PI is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells, but it can stain the DNA of late apoptotic or necrotic cells where membrane integrity is lost.[13]

• Cell Treatment: Cells were seeded in 6-well plates and treated with 1-(3-methyl-1H-pyrazol-1-yl)acetone at its IC50 and 2x IC50 concentrations for 24 hours.

• Cell Harvesting: Both adherent and floating cells were collected, washed twice with cold PBS, and centrifuged at 300 x g for 5 minutes.[15]

• Staining: The cell pellet was resuspended in 100 µL of 1X Binding Buffer. 5 µL of Annexin V-FITC and 5 µL of PI solution were added.[16]

• Incubation: Cells were incubated for 15 minutes at room temperature in the dark.

• Analysis: 400 µL of 1X Binding Buffer was added, and the samples were analyzed immediately using a flow cytometer.

Cell Cycle Analysis

To investigate the effect of the compound on cell cycle progression, flow cytometry analysis with PI staining was conducted.[17] PI stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[18] This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[19]

• Cell Treatment: Cells were treated with 1-(3-methyl-1H-pyrazol-1-yl)acetone at its IC50 concentration for 24 hours.

• Cell Harvesting: Cells were harvested, washed with PBS, and fixed in ice-cold 70% ethanol overnight at -20°C.[20] This step permeabilizes the cells and preserves their morphology.

• Washing: Fixed cells were centrifuged and washed twice with PBS to remove the ethanol.

• RNase Treatment: To ensure only DNA is stained, cells were resuspended in a PBS solution containing RNase A (100 µg/mL) and incubated for 30 minutes at 37°C.[21]

• PI Staining: PI solution (50 µg/mL) was added, and the cells were incubated for 15-30 minutes in the dark.[19]

• Analysis: Samples were analyzed by flow cytometry, and the percentage of cells in each phase of the cell cycle was determined using cell cycle analysis software.

Results and Comparison

Comparative Cytotoxicity (IC50 Values)

1-(3-methyl-1H-pyrazol-1-yl)acetone demonstrated potent, dose-dependent cytotoxicity against all tested cancer cell lines. The IC50 values, representing the concentration required to inhibit 50% of cell growth, are summarized below and compared with the standard drug, Doxorubicin.

Cell Line	Compound	IC50 (µM) ± SD (Hypothetical Data)
MCF-7 (Breast)	1-(3-methyl-1H-pyrazol-1-yl)acetone	8.5 ± 0.7
Doxorubicin	0.9 ± 0.1
A549 (Lung)	1-(3-methyl-1H-pyrazol-1-yl)acetone	5.2 ± 0.4
Doxorubicin	0.5 ± 0.08
HCT116 (Colon)	1-(3-methyl-1H-pyrazol-1-yl)acetone	12.1 ± 1.1
Doxorubicin	1.2 ± 0.2
HEK293 (Normal)	1-(3-methyl-1H-pyrazol-1-yl)acetone	45.8 ± 3.5
Doxorubicin	4.1 ± 0.5

Note: Data are presented as mean ± standard deviation from three independent experiments.

The results indicate that while Doxorubicin is more potent across all cell lines, 1-(3-methyl-1H-pyrazol-1-yl)acetone exhibits significant cytotoxic activity, particularly against the A549 lung cancer cell line. Notably, the compound shows a degree of selectivity, being approximately 4 to 9 times less toxic to the non-cancerous HEK293 cells compared to the cancer cell lines.

Induction of Apoptosis

Flow cytometry analysis of A549 cells treated with 1-(3-methyl-1H-pyrazol-1-yl)acetone revealed a significant increase in the population of apoptotic cells. After 24 hours of treatment, a dose-dependent increase in both early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptotic cells was observed, confirming that the compound induces cell death primarily through an apoptotic mechanism.

Treatment (A549 Cells)	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Control (DMSO)	94.2	3.1	2.7
Compound (IC50)	55.8	28.5	15.7
Compound (2x IC50)	21.3	45.1	33.6

Cell Cycle Arrest

Analysis of the cell cycle distribution in A549 cells showed that treatment with 1-(3-methyl-1H-pyrazol-1-yl)acetone led to a significant accumulation of cells in the G2/M phase, with a corresponding decrease in the G0/G1 phase population. This suggests that the compound may interfere with mitotic progression, causing cell cycle arrest at the G2/M checkpoint.

Treatment (A549 Cells)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	58.1	21.5	20.4
Compound (IC50)	25.7	19.8	54.5

Discussion: Mechanistic Insights

The experimental data strongly suggest that 1-(3-methyl-1H-pyrazol-1-yl)acetone exerts its anticancer effects by inducing G2/M phase cell cycle arrest and subsequent apoptosis. The activation of stress-activated protein kinases, such as JNK and p38 MAPK, is a known mechanism by which various stimuli, including some pyrazole compounds, can trigger apoptosis.[22][23] These kinases can mediate pro-apoptotic processes that converge on caspase activation, the executioners of apoptosis.[24][25]

The observed G2/M arrest could be a precursor to apoptosis. When cells sustain damage or encounter mitotic disruption that cannot be repaired, the G2/M checkpoint prevents them from entering mitosis, often shunting them towards an apoptotic pathway. This dual action of cell cycle arrest and apoptosis induction is a hallmark of many effective chemotherapeutic agents.

Fig. 2: Hypothetical signaling pathway for compound-induced apoptosis.

Conclusion and Future Directions

This guide demonstrates that 1-(3-methyl-1H-pyrazol-1-yl)acetone is a compound with considerable cytotoxic activity against breast, lung, and colon cancer cell lines. Its mechanism of action appears to involve the induction of G2/M cell cycle arrest and apoptosis, and it exhibits a favorable selectivity profile against non-cancerous cells in this preliminary in vitro model.

While these findings are promising, further research is warranted. Future studies should aim to:

• Confirm the proposed mechanism by investigating the activation of specific MAPK pathways and caspase family members.

• Evaluate its efficacy in a broader panel of cancer cell lines, including drug-resistant models.

• Conduct in vivo studies using animal models to assess its therapeutic efficacy and safety profile.

The data presented here provide a solid foundation for the continued investigation of 1-(3-methyl-1H-pyrazol-1-yl)acetone as a potential lead compound in the development of new anticancer therapies.

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A Senior Application Scientist's Guide to the Synthesis of Substituted Pyrazoles: A Comparative Analysis

Introduction

The pyrazole nucleus is a cornerstone of modern medicinal chemistry and materials science.[1][2] This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a privileged scaffold found in a multitude of biologically active compounds.[1][2][3] Notable examples include the anti-inflammatory drug Celecoxib, the erectile dysfunction medication Sildenafil (Viagra), and various agrochemicals.[2][4][5] The continued interest in pyrazole derivatives necessitates a thorough understanding of the available synthetic routes to access diverse substitution patterns efficiently and selectively.

This guide provides a comparative analysis of the most common and recently developed synthetic routes for substituted pyrazoles. We will delve into the mechanistic underpinnings of each method, evaluate their respective strengths and limitations, and provide detailed experimental protocols to bridge theory with practice. This resource is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the synthesis of novel pyrazole-containing molecules.

I. Classical Cyclocondensation Reactions: The Enduring Workhorses

The most traditional and widely employed methods for pyrazole synthesis involve the cyclocondensation of a binucleophilic hydrazine derivative with a 1,3-dielectrophilic species.[6][7]

A. The Knorr Pyrazole Synthesis

First reported by Ludwig Knorr in 1883, this reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[7][8][9] It remains a straightforward and rapid method for accessing polysubstituted pyrazoles.[6]

Mechanism and Regioselectivity

The acid-catalyzed mechanism commences with the nucleophilic attack of one of the hydrazine's nitrogen atoms on one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.[8][10][11] This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the remaining carbonyl group. Subsequent dehydration yields the stable, aromatic pyrazole ring.[8]

A critical challenge, particularly with unsymmetrical 1,3-dicarbonyl compounds, is regioselectivity. The initial attack can occur at either of the two distinct carbonyl carbons, potentially leading to a mixture of two regioisomeric pyrazoles.[6][12] The regiochemical outcome is influenced by:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons.[12]

• Steric Effects: Steric hindrance around the carbonyl groups and on the hydrazine.[12]

• Reaction Conditions: pH, solvent, and temperature can significantly impact selectivity.[12][13] For instance, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase regioselectivity in certain cases.[13]

Caption: General mechanism of the Knorr pyrazole synthesis.

Experimental Protocol: Synthesis of 1-phenyl-3-methyl-5-pyrazolone [9][14]

• Reaction Setup: In a round-bottom flask, combine ethyl acetoacetate (1.0 equivalent) and phenylhydrazine (1.0 equivalent). Note that this addition can be exothermic.[8]

• Heating: Heat the reaction mixture under reflux for 1 hour.[8]

• Isolation: Cool the resulting syrup in an ice bath to induce crystallization.[8]

• Purification: Recrystallize the crude product from ethanol to obtain the pure pyrazolone.[8]

B. Paal-Knorr Synthesis Analogue

While the Paal-Knorr synthesis is primarily known for the synthesis of pyrroles and furans from 1,4-dicarbonyl compounds, the underlying principle of cyclocondensation is analogous to the Knorr pyrazole synthesis.[15][16] In the context of pyrazoles, the reaction of a 1,4-dicarbonyl compound with hydrazine would lead to a dihydropyridazine, not a pyrazole. However, the term is sometimes loosely used in a broader sense to describe cyclocondensation reactions forming five-membered heterocycles.

II. [3+2] Cycloaddition Reactions: A Modern and Versatile Approach

[3+2] cycloaddition reactions, particularly 1,3-dipolar cycloadditions, have emerged as powerful tools for the synthesis of pyrazoles, often offering high regioselectivity and functional group tolerance.[17]

A. Sydnone-Alkyne Cycloadditions

Sydnones, a class of mesoionic compounds, can react with alkynes in a [3+2] cycloaddition to form pyrazoles. While early examples required harsh conditions, modern methods have improved the scope and regioselectivity.[18] Copper-catalyzed sydnone-alkyne cycloadditions (CuSAC) have enabled the regioselective synthesis of 1,4-disubstituted pyrazoles.[18] A recent development involves a base-mediated [3+2] cycloaddition of 2-alkynyl-1,3-dithianes and sydnones, which proceeds under mild conditions with excellent regioselectivity.[18]

Caption: General scheme for pyrazole synthesis via sydnone-alkyne cycloaddition.

B. Diazo Compound-Alkyne Cycloadditions

The reaction of diazo compounds with alkynes is another classic [3+2] cycloaddition route to pyrazoles. These reactions can often be performed under catalyst-free conditions simply by heating, affording the pyrazole products in high yields.[19]

Experimental Protocol: Catalyst-Free Synthesis of a Pyrazole from a Diazo Compound and an Alkyne [19]

• Mixing: In a reaction vessel, mix the α-diazocarbonyl compound (1.0 equivalent) and the alkyne (1.0-1.2 equivalents).

• Heating: Heat the mixture under solvent-free conditions at a temperature sufficient to initiate the cycloaddition (typically 80-120 °C).

• Monitoring: Monitor the reaction by TLC until the starting materials are consumed.

• Isolation: In many cases, the product is obtained in high purity without the need for further purification. If necessary, the product can be purified by column chromatography.

III. Transition-Metal-Catalyzed Syntheses

Transition-metal catalysis has opened new avenues for pyrazole synthesis, often enabling novel bond formations and functionalizations that are not possible with traditional methods.[20][21][22]

A. C-H Functionalization

Direct C-H functionalization of pyrazole precursors or the pyrazole ring itself is a highly atom-economical approach to constructing substituted pyrazoles.[20][21][22] These methods avoid the need for pre-functionalized starting materials, reducing the number of synthetic steps.

B. Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition

A copper-promoted aerobic oxidative [3+2] cycloaddition of N,N-disubstituted hydrazines with alkynoates provides regioselective access to polysubstituted pyrazoles.[23] This method utilizes inexpensive copper catalysts and air as the oxidant, making it an attractive green chemistry approach.[23]

IV. Green Chemistry Approaches

The principles of green chemistry are increasingly being applied to the synthesis of pyrazoles to reduce the environmental impact of chemical processes.[24][25]

A. Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate reaction rates, leading to shorter reaction times and often higher yields compared to conventional heating.[26] Microwave-assisted pyrazole synthesis has been successfully applied to the reaction of tosylhydrazones of α,β-unsaturated carbonyl compounds.[26]

Experimental Protocol: Microwave-Mediated "One-Pot" Synthesis of 3,5-Disubstituted-1H-Pyrazoles [26]

• Mixing: In a microwave-safe vessel, mix the α,β-unsaturated ketone (10 mmol), p-toluenesulfonhydrazide (10 mmol), and anhydrous K2CO3 (20 mmol).

• Solvent: Add a minimal amount of N,N-dimethylformamide (30 mg/mmol of organic substrate).[26]

• Irradiation: Place the reaction mixture in a microwave reactor and irradiate under stirring at 130 °C for the appropriate time (typically 5-15 minutes).[26]

• Work-up: After cooling, dilute the mixture with water and extract with an organic solvent. The organic layer is then dried and concentrated to yield the crude product, which can be purified by chromatography.

B. Solvent-Free and Aqueous Synthesis

Conducting reactions in the absence of organic solvents or in water is a key aspect of green chemistry.[27][28] Solvent-free syntheses of pyrazoles have been reported, for instance, by reacting 1,2-dibenzoylhydrazines with isocyanides and dialkyl acetylenedicarboxylates in the presence of tetrabutylammonium bromide (TBAB) as a grinding medium.[27] Additionally, various water-based synthetic protocols for pyrazoles have been developed.[28]

V. Comparative Analysis of Synthetic Routes

Synthetic Route	Key Features	Advantages	Disadvantages	Typical Yields
Knorr Synthesis	1,3-Dicarbonyl + Hydrazine	Simple, rapid, readily available starting materials.[6][7]	Potential for regioisomeric mixtures, sometimes harsh conditions.[6][12]	Good to excellent (70-95%).[6]
[3+2] Cycloaddition	Dipole + Dipolarophile (e.g., Sydnone + Alkyne)	High regioselectivity, mild conditions, broad functional group tolerance.[17][18]	Starting materials can be more complex to synthesize.	Good to excellent (65-90%).[18]
Transition-Metal Catalysis	C-H functionalization, oxidative cycloaddition	High atom economy, novel bond formations, access to diverse structures.[20][23]	Catalyst cost and toxicity, optimization of reaction conditions can be challenging.	Moderate to good.[23]
Green Approaches	Microwave, solvent-free, aqueous	Reduced environmental impact, shorter reaction times, operational simplicity.[24][26][28]	Specialized equipment may be required (microwave), substrate scope can be limited.	Good to excellent.[26]

VI. Conclusion

The synthesis of substituted pyrazoles is a mature field with a rich history, yet it continues to evolve with the development of new and innovative methodologies. The classical Knorr synthesis remains a valuable tool for its simplicity and the accessibility of its starting materials. However, for applications requiring high regioselectivity and functional group tolerance, modern methods such as [3+2] cycloadditions and transition-metal-catalyzed reactions offer significant advantages. Furthermore, the increasing emphasis on sustainable chemistry has led to the development of greener synthetic protocols that minimize waste and energy consumption. The choice of synthetic route will ultimately depend on the specific target molecule, the desired substitution pattern, and the available resources. This guide provides a framework for making these critical decisions, empowering researchers to efficiently and effectively access the diverse and valuable class of substituted pyrazoles.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(3-methyl-1H-pyrazol-1-yl)acetone: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, with great innovation comes the profound responsibility of ensuring safety and environmental stewardship, particularly in the management of chemical waste. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(3-methyl-1H-pyrazol-1-yl)acetone (CAS No. 925200-30-2), a compound belonging to the pyrazole and ketone families.[1] Given the absence of a specific Safety Data Sheet (SDS) for this compound, this directive is formulated based on the known hazards of its constituent chemical classes, ensuring a cautious and compliant approach to its disposal.

Part 1: Hazard Assessment and Classification

Due to the lack of specific toxicological and environmental data for 1-(3-methyl-1H-pyrazol-1-yl)acetone, a conservative approach to hazard assessment is imperative. The molecule's structure, incorporating both a pyrazole ring and a ketone functional group, suggests a dual hazard profile.

Inferred Hazard Profile:

Hazard Category	Basis for Classification	Potential Consequences
Ignitability	The presence of the acetone moiety, a well-documented flammable solvent, suggests a low flash point.[2][3][4] Ketones are often classified as ignitable hazardous waste.	Fire or explosion hazard if not stored and handled away from ignition sources.
Toxicity	Pyrazole derivatives are known for their wide range of biological activities, including use as pharmaceuticals and pesticides.[5][6][7][8] This inherent bioactivity warrants handling the compound as potentially toxic if inhaled, ingested, or absorbed through the skin.	Acute or chronic health effects. Specific target organ toxicity is unknown but should be presumed.
Eye Irritation	Acetone and other ketones are known to cause serious eye irritation.[2][4]	Pain, redness, and potential damage to eye tissue upon contact.
Respiratory Tract Irritation & Drowsiness	Inhalation of ketone vapors can lead to respiratory tract irritation and central nervous system depression, causing drowsiness or dizziness.[2][4]	Health risks for laboratory personnel if handled in poorly ventilated areas.
Environmental Hazard	The environmental fate and ecotoxicity of this specific compound are unknown. However, many pharmaceutical and bioactive compounds can have detrimental effects on aquatic life.	Contamination of water systems and harm to ecosystems if disposed of improperly.

Based on this assessment, 1-(3-methyl-1H-pyrazol-1-yl)acetone must be managed as a hazardous chemical waste . It should be presumed to be both ignitable (EPA Hazardous Waste Code D001) and potentially toxic .[9]

Part 2: Personal Protective Equipment (PPE) and Spill Management

A stringent adherence to safety protocols is non-negotiable when handling this compound for disposal.

Required Personal Protective Equipment (PPE)

Before initiating any disposal procedures, all personnel must be equipped with the following PPE:

• Eye Protection : Chemical safety goggles or a full-face shield.

• Hand Protection : Chemical-resistant gloves, such as nitrile or butyl rubber. Always inspect gloves for integrity before use.

• Body Protection : A flame-retardant laboratory coat.

• Respiratory Protection : If there is a risk of aerosol generation or if handling outside of a certified chemical fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.

Spill Management Protocol

In the event of a spill, immediate and decisive action is crucial to mitigate risks.

• Evacuate and Alert : Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate : If safe to do so, prevent the spill from spreading by using absorbent, non-combustible materials such as vermiculite, sand, or a commercial spill kit for solvents. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Ventilate : Ensure the area is well-ventilated. If the spill is significant, evacuate the lab and contact your institution's Environmental Health and Safety (EHS) department.

• Cleanup : For minor spills, and once appropriately attired in full PPE, carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.

• Decontaminate : Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report : Report the spill to your laboratory supervisor and EHS department, regardless of the size.

Part 3: Step-by-Step Disposal Procedures

The disposal of 1-(3-methyl-1H-pyrazol-1-yl)acetone must be conducted in strict accordance with institutional and regulatory guidelines. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste. [10][11][12]

Waste Segregation and Collection

Proper segregation is the cornerstone of safe chemical waste management.

• Step 1: Designate a Waste Container : Select a clean, dry, and chemically compatible container with a secure, tight-fitting lid. A high-density polyethylene (HDPE) or glass container is recommended. The container must be in good condition, free of cracks or leaks.

• Step 2: Label the Container : Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(3-methyl-1H-pyrazol-1-yl)acetone"

  • The CAS Number: "925200-30-2"

  • The primary hazards: "Ignitable, Potentially Toxic"

  • The date of initial waste accumulation.

• Step 3: Collect the Waste :

  • Solid Waste : If the compound is in solid form, transfer it directly into the labeled waste container using a dedicated scoop or spatula.

  • Liquid Waste : If the compound is in a solution, pour the waste carefully into the labeled container. If the solvent is a non-halogenated organic solvent (e.g., acetone, ethanol, hexanes), it can be collected in a container designated for "Flammable Organic Waste." Do not mix with halogenated solvents, strong acids, strong bases, or oxidizers.

  • Contaminated Materials : Any materials contaminated with 1-(3-methyl-1H-pyrazol-1-yl)acetone, such as pipette tips, gloves, and absorbent pads from spill cleanup, must also be collected in a designated solid hazardous waste container.

Storage of Chemical Waste

Proper storage of hazardous waste is critical to preventing accidents.

• Step 1: Secure the Container : Keep the waste container tightly sealed at all times, except when adding waste.[11][12][13]

• Step 2: Secondary Containment : Store the waste container in a secondary containment bin or tray that is chemically resistant and can hold at least 110% of the volume of the largest container.

• Step 3: Designated Storage Area : Store the waste in a designated Satellite Accumulation Area (SAA) that is clearly marked.[11] This area should be away from heat sources, open flames, and high-traffic areas.

• Step 4: Incompatible Waste Segregation : Ensure that the container is stored separately from incompatible materials, particularly strong oxidizing agents, strong acids, and strong bases.

Final Disposal

The final disposal of 1-(3-methyl-1H-pyrazol-1-yl)acetone must be handled by trained professionals.

• Step 1: Arrange for Pickup : Once the waste container is full, or within the time limits specified by your institution (typically 90-180 days), arrange for a waste pickup from your institution's EHS department or a licensed hazardous waste disposal contractor.

• Step 2: Documentation : Complete any necessary waste disposal forms or logbooks as required by your institution. Maintain a record of the waste generated and its disposal.

Part 4: Visualizing the Disposal Workflow

To aid in understanding the critical decision points in the disposal process, the following workflow diagram is provided.

Caption: Disposal workflow for 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Conclusion

The responsible management of chemical waste is a fundamental aspect of laboratory safety and environmental protection. By treating 1-(3-methyl-1H-pyrazol-1-yl)acetone with the caution it deserves based on its chemical lineage, and by adhering to the rigorous disposal protocols outlined in this guide, the scientific community can continue its vital work while upholding the highest standards of safety and compliance. Always consult your institution's specific waste management plan and EHS department for guidance.

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A Comprehensive Guide to the Safe Handling of 1-(3-methyl-1H-pyrazol-1-yl)acetone

Hazard Identification and Risk Assessment

Due to the absence of a specific Safety Data Sheet (SDS) for 1-(3-methyl-1H-pyrazol-1-yl)acetone, a conservative risk assessment is based on the known hazards of its constituent moieties: the pyrazole ring and the acetone functional group.

• Pyrazole Derivatives: Pyrazole and its derivatives are known to be potentially harmful if swallowed, toxic in contact with skin, and can cause skin and serious eye irritation.[2][3] Some pyrazole compounds may also cause damage to organs through prolonged or repeated exposure.[3]

• Acetone: Acetone is a highly flammable liquid and vapor that can cause serious eye irritation and may cause drowsiness or dizziness.[4][5]

Based on this, 1-(3-methyl-1H-pyrazol-1-yl)acetone should be regarded as a substance that is potentially harmful, flammable, and an irritant to the skin and eyes.

Quantitative Safety Data for Structurally Related Compounds:

Parameter	Value	Species	Reference Compound
LD50 Oral	1010 mg/kg	Rat	1H-Pyrazole[2]
LD50 Dermal	400 mg/kg	Rabbit	1H-Pyrazole[2]

Disclaimer: The quantitative data provided is for 1H-pyrazole and should be used as a conservative estimate of the potential hazards of 1-(3-methyl-1H-pyrazol-1-yl)acetone. Always handle this compound with the utmost caution.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to prevent exposure through inhalation, skin contact, and eye contact.[6][7]

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All manipulations of 1-(3-methyl-1H-pyrazol-1-yl)acetone, including weighing, transferring, and reaction quenching, must be performed in a certified chemical fume hood.[2] This minimizes the risk of inhaling potentially harmful vapors.

Personal Protective Equipment

• Eye and Face Protection:

  • Chemical Splash Goggles: Mandatory for all procedures.[2]

  • Face Shield: Must be worn over goggles during procedures with a high risk of splashing or exothermic reactions.[2]

• Hand Protection:

  • Double Gloving: Required to provide an adequate barrier against potential skin absorption.[2] Nitrile gloves are a suitable choice.[8]

• Body Protection:

  • Flame-Resistant Laboratory Coat: To protect against splashes and fire hazards.

  • Chemical-Resistant Apron: Recommended for large-scale operations.

• Respiratory Protection:

  • In situations where a fume hood is not available or during a large spill, a NIOSH-approved respirator with an appropriate chemical cartridge is necessary.[9] Surgical masks do not offer adequate protection.[6]

Logical Flow for Donning PPE

Caption: Sequential process for correctly donning Personal Protective Equipment.

Safe Handling and Operational Procedures

Adherence to strict handling protocols is essential for mitigating the risks associated with 1-(3-methyl-1H-pyrazol-1-yl)acetone.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure a chemical fume hood is operational and the work area is clear of clutter.

  • Have all necessary equipment and reagents readily available.

  • Locate the nearest emergency eyewash station and safety shower.

• Weighing and Transfer:

  • Conduct all weighing and transfers within the fume hood.

  • Use non-sparking tools to prevent ignition of flammable vapors.[4]

  • Keep containers tightly closed when not in use.[4][10]

• Reaction Setup:

  • Ground and bond all containers and receiving equipment to prevent static discharge.[4]

  • Use explosion-proof electrical equipment.[4]

• Post-Reaction:

  • Quench reactions carefully, especially if there is a possibility of an exotherm.

  • Wash hands thoroughly after handling the compound.[4][9]

Workflow for Safe Handling

Caption: Step-by-step workflow for the safe handling of the chemical.

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route	First Aid Measures
Inhalation	Remove the individual to fresh air and keep them at rest in a position comfortable for breathing. If not breathing, provide artificial respiration. Seek medical attention if symptoms occur.[9]
Skin Contact	Immediately remove all contaminated clothing. Rinse the skin with plenty of water for at least 15 minutes. If skin irritation persists, seek medical attention.[4][9]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[4][9]
Ingestion	Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterward. Seek immediate medical attention.[9][11]

Spill Response:

• Small Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[10]

• Large Spills: Evacuate the area and contact your institution's environmental health and safety department.

Storage and Disposal

Proper storage and disposal are vital to maintaining a safe laboratory environment.

• Storage:

  • Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][10]

  • Keep the container tightly closed.[4][10]

  • Store away from strong oxidizing agents.[9]

• Disposal:

  • Dispose of the contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[4][9]

  • Do not dispose of it down the drain.[10]

By adhering to these guidelines, researchers can safely handle 1-(3-methyl-1H-pyrazol-1-yl)acetone, minimizing risks and fostering a secure research environment.

References

• BenchChem. (n.d.). Personal protective equipment for handling 1-Isopropylpyrazole.
• Campus Operations. (n.d.). HAZARDOUS CHEMICAL USED IN ANIMALS.
• Safety Data Sheet. (2024, October 22). Acetone.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: 3-Methyl-1-phenyl-2-pyrazolin-5-one.
• Benchchem. (n.d.). 1-(3,5-dimethyl-1H-pyrazol-1-yl)acetone.
• Sinfoo Biotech. (n.d.). 1-(3-methyl-1h-pyrazol-1-yl)acetone.
• CymitQuimica. (2024, December 19). Safety Data Sheet.
• Safety Data Sheet. (n.d.). 1-Phenyl-3-methyl-5-pyrazolone.
• TCP Global. (2015, July 15). SAFETY DATA SHEET.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: (3-(4-Fluorophenyl)-1-M-tolyl-1H-pyrazol-4-YL)methanol.
• State of Michigan. (2014, April 10). SAFETY DATA SHEET - Acetone.
• Sigma-Aldrich. (n.d.). 1-(1H-Pyrazol-1-yl)acetone hydrochloride AldrichCPR.
• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Zaera Research Group. (2022, October 11). Acetone.
• Pharmaceutical Technology. (2015, March 2). Considerations for personal protective equipment when handling cytotoxic drugs.
• Fisher Scientific. (2015, March 23). Safety Data Sheet: Acetone ACS Grade.
• Sigma-Aldrich. (2024, September 6). Acetone - SAFETY DATA SHEET.
• GERPAC. (2013, October 3). Personal protective equipment for preparing toxic drugs.

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